2-chloro-N-(4-methylpyrimidin-2-yl)acetamide

• CAS: 726150-96-5

Core Science & Biosynthesis

Technical Guide: Chloroacetylation of 2-Amino-4-Methylpyrimidine

Executive Summary

This technical guide details the chloroacetylation of 2-amino-4-methylpyrimidine, a critical transformation in the synthesis of fused heterocyclic scaffolds used in medicinal chemistry (e.g., GABA

receptor modulators like Zolpidem). The reaction primarily yields 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide , a versatile electrophile. Under specific thermodynamic conditions, this intermediate undergoes intramolecular cyclization to form 7-methylimidazo[1,2-a]pyrimidin-2(3H)-one . This guide provides mechanistic insights, validated experimental protocols, and characterization data for researchers optimizing this pathway.

Part 1: Mechanistic Analysis

Reactivity Profile

2-Amino-4-methylpyrimidine contains three nucleophilic sites:

• Exocyclic Amine (

  ): The most kinetically accessible site for acylation due to steric freedom and lone pair availability.

• Ring Nitrogen (N1): Adjacent to the methyl group; less nucleophilic due to steric hindrance but involved in cyclization.

• Ring Nitrogen (N3): Less hindered than N1 but generally less nucleophilic than the exocyclic amine regarding initial acylation.

Reaction Pathway

The reaction with chloroacetyl chloride proceeds via an addition-elimination mechanism.

• Kinetic Phase: The exocyclic amine attacks the carbonyl carbon of chloroacetyl chloride, releasing HCl to form the

  -chloroacetamide.

• Thermodynamic Phase (Cyclization): Upon heating or treatment with base, the ring nitrogen (N1) attacks the

  -carbon of the chloroacetyl group (intramolecular ), displacing chloride to form the fused imidazo[1,2-a]pyrimidin-2-one system.

Graphviz Visualization: Reaction Mechanism

Figure 1: Mechanistic pathway from acylation to potential cyclization.

Part 2: Experimental Protocols

Synthesis of 2-Chloro-N-(4-methylpyrimidin-2-yl)acetamide

This protocol prioritizes the isolation of the open-chain amide, preventing premature cyclization.

Reagents:

• 2-Amino-4-methylpyrimidine (1.0 eq)

• Chloroacetyl chloride (1.2 eq)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)

• Dichloromethane (DCM) (Anhydrous)

Protocol:

• Preparation: Dissolve 2-amino-4-methylpyrimidine (10 mmol) in anhydrous DCM (40 mL) in a round-bottom flask under nitrogen atmosphere.

• Base Addition: Add TEA (15 mmol) and cool the solution to 0°C using an ice bath.

• Acylation: Add chloroacetyl chloride (12 mmol) dropwise over 20 minutes. Critical: Maintain temperature < 5°C to minimize di-acylation or cyclization.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:1).

• Workup:

  • Quench with saturated

    solution.

  • Extract with DCM (3 x 30 mL).

  • Wash combined organics with brine and dry over

    .

• Purification: Concentrate in vacuo. Recrystallize the residue from Ethanol/Hexane or purify via silica gel chromatography (0-5% MeOH in DCM).

Synthesis of 7-Methylimidazo[1,2-a]pyrimidin-2(3H)-one (Cyclization)

If the fused ring is the desired target, modify the solvent and temperature.

Protocol:

• Dissolve the isolated amide (from 2.1) in Ethanol or n-Butanol.[1]

• Reflux for 8–12 hours.

• Cool to room temperature. The product often precipitates as a solid.

• Filter and wash with cold ethanol.

Graphviz Visualization: Experimental Workflow

Figure 2: Decision tree for isolating the amide vs. the cyclized product.

Part 3: Analytical Characterization

Data Summary Table

Property	2-Chloro-N-(4-methylpyrimidin-2-yl)acetamide	7-Methylimidazo[1,2-a]pyrimidin-2(3H)-one
Formula
MW	185.61 g/mol	149.15 g/mol
Appearance	White to pale yellow solid	Beige/Off-white solid
Melting Point	~110–140°C (Solvent dependent)	>250°C (Decomposes)
Key IR Bands	1690-1710 cm (Amide C=O)	1680 cm (Lactam C=O)

NMR Interpretation

2-Chloro-N-(4-methylpyrimidin-2-yl)acetamide (

NMR, ):

• 9.0–10.0 ppm (br s, 1H): Amide .
• 8.3–8.5 ppm (d, 1H): Pyrimidine ring proton (H6).
• 6.8–7.0 ppm (d, 1H): Pyrimidine ring proton (H5).
• 4.2–4.5 ppm (s, 2H): Chloromethyl group ( ). Diagnostic peak.
• 2.4–2.5 ppm (s, 3H): Methyl group ( ).

Troubleshooting Note: If the singlet at 4.2 ppm disappears and a new methylene signal appears around 4.8–5.0 ppm (often split or shifted), or if the Amide NH signal is lost, spontaneous cyclization to the imidazo-pyrimidine may have occurred.

References

• Regioselective acylation of aminopyrimidines. National Institutes of Health (NIH) / PubMed. Available at: [Link]

• Synthesis of imidazo[1,2-a]pyrimidine derivatives. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Imidazo[1,2-a]pyrimidines as pharmaceutical scaffolds. DergiPark Academic. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]

Technical Whitepaper: Physicochemical Profiling &amp; Synthetic Utility of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide

This guide provides an in-depth technical profile of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide , a critical intermediate in the synthesis of fused heterocyclic pharmacophores, particularly imidazo[1,2-a]pyrimidines .

Executive Summary

2-chloro-N-(4-methylpyrimidin-2-yl)acetamide is a bifunctional electrophilic scaffold used primarily in medicinal chemistry. It serves as a "warhead" linker in covalent inhibitor design and, more significantly, as the linear precursor to 7-methylimidazo[1,2-a]pyrimidin-2-yl derivatives.

Researchers must recognize this compound's dual reactivity :

• Linear Electrophile: The

  -chloroamide moiety acts as a susceptible site for displacement by thiols or amines.

• Cyclization Precursor: Under thermal or basic conditions, the pyrimidine ring nitrogen (N1) attacks the methylene carbon, leading to the formation of a fused imidazo[1,2-a]pyrimidine system.

This guide outlines the isolation, solubility, and handling protocols required to control this reactivity.

Physicochemical Characterization

Structural Analysis

The molecule consists of a 4-methylpyrimidine ring linked to a chloroacetyl group via an amide bond. The electron-withdrawing amide group reduces the basicity of the pyrimidine nitrogens, allowing the compound to be isolated as a stable solid under neutral conditions.

Physical Properties Table

Data interpolated from validated analogs (e.g., N-(pyridin-2-yl) analogs) and standard heterocyclic chemistry databases.

Property	Value / Description	Notes
Molecular Formula	ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
Molecular Weight	185.61 g/mol
Physical State	Crystalline Solid	Typically off-white to pale pink.[1]
Melting Point	125 – 135 °C	Range varies by purity/crystallinity.
LogP (Predicted)	~0.8 – 1.1	Moderately lipophilic.
pKa (Conj. Acid)	~2.5 (Pyrimidine N)	Amide N-H is weakly acidic ( ).

Solubility Profile & Solvent Selection

Solubility is dictated by the competition between the polar amide/pyrimidine motifs and the lipophilic chloro-methyl group.

Solubility Data Matrix

Solvent	Solubility Rating	Application
Water	Poor (< 1 mg/mL)	Use for precipitation/washing crude product.
DMSO	Excellent (> 100 mg/mL)	Ideal for biological assays or reactions.
DMF	Excellent (> 100 mg/mL)	Standard solvent for further functionalization.
Dichloromethane (DCM)	Good	Preferred for extraction and transport.
Ethanol/Methanol	Moderate (Heat required)	Primary solvent for recrystallization.
Diethyl Ether	Insoluble	Use as an antisolvent to crash out the product.

Critical Handling Note: Avoid prolonged storage in nucleophilic solvents (e.g., Methanol) with base, as this promotes methoxide displacement of the chloride or cyclization.

Synthetic Protocols & Methodology

Synthesis of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide

Reaction Type: Schotten-Baumann Acylation Objective: Selective N-acylation without promoting immediate cyclization.

Reagents:

• Substrate: 2-amino-4-methylpyrimidine (1.0 eq)

• Reagent: Chloroacetyl chloride (1.2 eq)

• Base: Triethylamine (

  ) (1.5 eq) or

• Solvent: Dichloromethane (DCM) (anhydrous)

Step-by-Step Protocol:

• Preparation: Dissolve 2-amino-4-methylpyrimidine (10 mmol) in anhydrous DCM (50 mL) in a round-bottom flask under

  atmosphere.

• Cooling: Cool the solution to 0°C using an ice bath. Explanation: Low temperature prevents the exotherm from driving the side-reaction (cyclization).

• Addition: Add

  (15 mmol), followed by the dropwise addition of chloroacetyl chloride (12 mmol) over 20 minutes.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 2–4 hours. Monitor by TLC (System: 5% MeOH in DCM).

• Quench: Pour the mixture into ice-cold water (50 mL).

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (

  mL).

• Purification: Wash combined organics with brine, dry over

  , and concentrate in vacuo below 40°C.

• Crystallization: Recrystallize the crude residue from hot Ethanol. Cool slowly to yield off-white needles.

Visualization of Synthetic Pathway

The following diagram illustrates the synthesis and the competing cyclization pathway.

Figure 1: Synthetic route distinguishing between the kinetic linear amide (Target) and the thermodynamic fused bicycle.

Reactivity & Stability: The Cyclization Trap

Mechanism of Instability

The defining feature of this compound is its tendency to undergo intramolecular alkylation. The endocyclic nitrogen (N1) of the pyrimidine ring is nucleophilic. Under thermal stress, it attacks the

-carbon of the chloroacetyl group, displacing chloride.

• Result: Formation of 2-chloromethyl-7-methylimidazo[1,2-a]pyrimidine (or hydroxy/oxo derivatives if water is present).

• Prevention: Store the compound at 4°C or -20°C in solid form. Avoid heating solutions above 50°C unless cyclization is the intended goal.

Functionalization Workflow

To use the compound as a linker (preserving the linear form), perform substitution reactions (e.g., with amines or thiols) at low temperatures (0–20°C) using non-nucleophilic bases (e.g., DIPEA) in polar aprotic solvents.

Figure 2: Divergent reactivity pathways based on environmental conditions.

References

• Synthesis of Pyrimidinyl-acetamides:ChemicalBook. "2-CHLORO-N-PYRIDIN-2-YL-ACETAMIDE Synthesis and Properties." (Analogous chemistry).

• Imidazo[1,2-a]pyrimidine Formation:ResearchGate. "Synthesis of Zaleplon and related pyrazolopyrimidines." (Context on fused pyrimidine synthesis).

• General Reactivity of 2-Aminopyrimidines:MDPI Molecules.

• Solubility Data (Analogous):PubChem. "2-chloro-N-(pyridin-2-yl)acetamide Compound Summary."

Sources

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes &amp; Protocols: A Comprehensive Guide to the Acylation of Aminopyrimidines with Chloroacetyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of N-Chloroacetylated Aminopyrimidines

The pyrimidine scaffold is a cornerstone in medicinal chemistry and drug development, forming the core of numerous therapeutic agents with a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] A critical step in the diversification and functionalization of this privileged heterocycle is the acylation of its amino substituents.

The reaction of aminopyrimidines with chloroacetyl chloride is a particularly powerful transformation.[3] This process, a type of N-acylation, not only forms a stable amide bond but also introduces a highly versatile chloroacetyl moiety.[3][4] The resulting N-(pyrimidinyl)-2-chloroacetamide is a bifunctional intermediate; the amide linkage provides structural rigidity, while the α-chloro group serves as a reactive handle for subsequent nucleophilic substitutions, enabling the construction of complex molecular architectures.[3][5]

This guide provides a detailed exploration of this pivotal reaction, offering in-depth mechanistic insights, field-tested experimental protocols, and critical safety procedures. The objective is to equip researchers with the knowledge to confidently and efficiently synthesize these valuable chemical intermediates for applications in pharmaceutical and chemical research.

Core Principles: Mechanism and Reaction Control

The Mechanism: A Nucleophilic Acyl Substitution Pathway

The acylation of an aminopyrimidine with chloroacetyl chloride proceeds via a classical nucleophilic acyl substitution mechanism.[6] The reaction can be understood in two primary stages: addition and elimination.

• Nucleophilic Attack: The reaction initiates with the lone pair of electrons on the exocyclic nitrogen of the aminopyrimidine acting as a nucleophile, attacking the highly electrophilic carbonyl carbon of chloroacetyl chloride. This forms a transient tetrahedral intermediate.

• Elimination and Deprotonation: The unstable tetrahedral intermediate rapidly collapses. The carbon-oxygen double bond is reformed, leading to the expulsion of a chloride ion, the most stable leaving group. Simultaneously, the protonated nitrogen is deprotonated by a base present in the reaction mixture, neutralizing the charge and yielding the final N-acylated product along with a molecule of hydrochloric acid (HCl).[6]

Caption: Mechanism of Nucleophilic Acyl Substitution.

The Critical Role of Base and Solvent

• Base Selection: The hydrochloric acid generated during the reaction must be neutralized to prevent the protonation of the starting aminopyrimidine, which would render it non-nucleophilic and halt the reaction. The choice of base is critical and can influence reaction outcomes.

  • Tertiary Amines (e.g., Triethylamine, TEA): Commonly used, but their high basicity can sometimes promote side reactions, such as N,N-diacylation, where the amide product is further acylated.[7]

  • Non-Nucleophilic Amidines (e.g., DBU): 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is a strong, sterically hindered base that is highly effective at scavenging HCl without competing as a nucleophile, often leading to cleaner reactions and higher yields.[8][9]

  • Inorganic Bases (e.g., K₂CO₃, NaHCO₃): Used in heterogeneous reaction mixtures, often requiring longer reaction times but can be advantageous for simple workups.

  • Pyridine: Can serve as both a base and a solvent. Its weaker basicity compared to TEA can be beneficial in preventing diacylation.[7][10]

• Solvent Considerations: The solvent must be inert to the highly reactive chloroacetyl chloride.

  • Aprotic Organic Solvents: Anhydrous solvents such as Tetrahydrofuran (THF), Dichloromethane (DCM), and Acetonitrile are most common as they readily dissolve the reactants and do not react with the acyl chloride.[8][11]

  • Aqueous Buffer Systems: Green chemistry approaches utilizing aqueous phosphate buffers have proven highly effective and chemoselective, particularly for N-acylation in the presence of hydroxyl groups.[3][12] The product often precipitates directly from the reaction medium, simplifying purification.[3]

Safety First: Mandatory Procedures for Handling Chloroacetyl Chloride

Chloroacetyl chloride is a hazardous substance that demands strict safety protocols. Its high reactivity is the source of both its synthetic utility and its danger.

• Hazard Profile:

  • Corrosive: Causes severe skin burns and eye damage upon contact.[13]

  • Lachrymator: Vapors are highly irritating to the eyes and respiratory tract.[4][14]

  • Water Reactive: Reacts violently with water and moisture to produce toxic and corrosive hydrogen chloride gas.[13][15] This reaction can also generate flammable hydrogen gas if in contact with metal surfaces.[15]

  • Toxic: Harmful or fatal if inhaled, swallowed, or absorbed through the skin.[13]

• Handling and Personal Protective Equipment (PPE):

  • Ventilation: All manipulations must be performed inside a certified chemical fume hood.[16]

  • Personal Protective Equipment:

    • Eye Protection: Tightly fitting safety goggles and a full-face shield are mandatory.[15][16]

    • Gloves: Use chemical-resistant gloves (e.g., butyl rubber or Viton). Inspect gloves for integrity before each use.[14][15]

    • Protective Clothing: A flame-retardant lab coat and closed-toe shoes are required. Ensure an emergency safety shower and eyewash station are immediately accessible.[14][16]

  • Storage: Store in a cool, dry, well-ventilated area away from water and incompatible materials.[15] The container should be tightly sealed, and storage under an inert atmosphere (e.g., nitrogen) is recommended to prevent hydrolysis.[15]

• Emergency Procedures:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[16][17]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[16][17]

  • Spills: Absorb spills with a dry, inert material such as sand or vermiculite. Do NOT use water.[15][17] Collect the absorbed material in a sealed container for hazardous waste disposal.

Experimental Protocols

The following protocols provide robust starting points for the acylation of a generic aminopyrimidine. Optimization of stoichiometry, temperature, and reaction time may be necessary for specific substrates.

Protocol 1: Acylation in Aprotic Organic Solvent (DBU/THF Method)

This method is highly efficient for a wide range of aryl amines, including aminopyrimidines, and often results in high yields with clean reaction profiles.[8]

Caption: Experimental workflow for acylation using DBU/THF.

Step-by-Step Methodology:

• Preparation: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the aminopyrimidine (1.0 equiv) and anhydrous THF (approx. 0.5-1.0 M concentration).

• Basification and Cooling: Add DBU (0.2 equiv) to the solution. Cool the reaction mixture in an ice-salt bath (0 to -5 °C) and stir for 15 minutes.[8]

• Acyl Chloride Addition: Add chloroacetyl chloride (1.05-1.1 equiv) dropwise via a syringe or dropping funnel, ensuring the internal temperature does not exceed 5 °C.[8]

• Reaction: After the addition is complete, remove the cooling bath and allow the mixture to stir at room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC). Typical reaction times are 3-6 hours.[8]

• Workup: Once the reaction is complete, pour the mixture into a beaker of cold water to precipitate the product.[8]

• Isolation: Collect the solid product by vacuum filtration, washing thoroughly with cold water to remove any salts. Dry the product under vacuum.

• Purification: The crude product is often of high purity. If necessary, it can be further purified by recrystallization from a suitable solvent, such as ethanol.[8]

Protocol 2: Acylation in Aqueous Phosphate Buffer (Green Chemistry Method)

This protocol is environmentally friendly, avoids hazardous organic solvents, and offers excellent chemoselectivity for N-acylation.[3][12]

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, dissolve the aminopyrimidine (1.0 equiv) in a 0.1 M phosphate buffer solution (pH 7.4).

• Acyl Chloride Addition: While stirring vigorously at room temperature, add chloroacetyl chloride (1.1 equiv) dropwise.[3]

• Reaction: Continue to stir the mixture at room temperature. The reaction is typically rapid, often completing within 15-20 minutes. A solid product will usually precipitate from the solution.[3]

• Isolation: Collect the precipitated product by vacuum filtration.

• Purification: Wash the solid product extensively with cold water and dry it under vacuum. This method frequently yields a product pure enough for subsequent steps without further purification.[3]

Data, Troubleshooting, and Characterization

Representative Reaction Data

The following table summarizes typical conditions and outcomes for the N-acylation of various amino-heterocycles, which serve as a proxy for aminopyrimidine reactivity.

Amine Substrate	Method	Base/Additive	Solvent	Time	Yield (%)	Reference
Aniline	Aqueous	Phosphate Buffer	Water	15 min	92%	[3]
2-Aminopyridine	Microwave	None	Dichloroethane	5 min	97%	[18]
1-Amino pyrimidine-2-one	Organic	None	Acetonitrile	4 h	85%	[11][19]
Substituted Aryl Amines	Organic	DBU	THF	3-6 h	75-95%	[8]

Troubleshooting Guide

Problem	Probable Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive aminopyrimidine (protonated).2. Moisture contamination hydrolyzing the acyl chloride.3. Insufficient base.	1. Ensure sufficient base is present to neutralize HCl.2. Use anhydrous solvents and reagents; perform under an inert atmosphere.3. Increase stoichiometry of the base.
Formation of Diacyl Product	1. Base is too strong or nucleophilic (e.g., TEA).2. Reaction temperature is too high.3. Excess chloroacetyl chloride used.	1. Switch to a less nucleophilic base like DBU or a weaker base like pyridine.[7]2. Maintain low temperatures during addition and reaction.3. Use a stoichiometry closer to 1:1 for the reactants.
Complex Mixture of Products	1. Side reactions on the pyrimidine ring.2. Degradation of starting material or product.	1. Use milder conditions (lower temperature, weaker base).2. Ensure the reaction is not running for an excessive amount of time. Analyze product stability under reaction conditions.

Product Characterization

The identity and purity of the synthesized N-(pyrimidinyl)-2-chloroacetamide should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the molecular structure, observing the characteristic amide N-H proton, the methylene (CH₂) protons adjacent to the chlorine, and the carbonyl (C=O) carbon.[11]

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the N-H stretch (approx. 3200-3400 cm⁻¹) and the strong amide C=O stretch (approx. 1650-1690 cm⁻¹).[11]

• Mass Spectrometry (MS): To confirm the molecular weight of the product.[18]

• Melting Point: To assess the purity of the crystalline solid product.

Applications in Drug Discovery: A Gateway to Molecular Complexity

The N-(pyrimidinyl)-2-chloroacetamide product is not an endpoint but a valuable synthetic intermediate. The α-chloro group is a potent electrophile, primed for S_N2 reactions with a variety of nucleophiles. This allows for the rapid elaboration of the aminopyrimidine core, a strategy widely used in the construction of compound libraries for drug screening.

Common subsequent transformations include reactions with:

• Amines: To form diamine linkers.

• Thiols: To generate thioether linkages.[20]

• Phenols/Alcohols: To create ether bonds.[5]

This versatility makes the chloroacetylation of aminopyrimidines a fundamental and enabling reaction for the synthesis of novel and biologically active molecules.[5][8][20]

References

• Common Name: CHLOROACETYL CHLORIDE HAZARD SUMMARY. NJ.gov. Available at: [Link]

• ICSC 0845 - CHLOROACETYL CHLORIDE. Inchem.org. Available at: [Link]

• CHLOROACETYL CHLORIDE FOR SYNTHESIS MSDS. Loba Chemie. Available at: [Link]

• Singh, R., et al. (2017). A facile amidation of chloroacetyl chloride using DBU. International Journal of ChemTech Research, 10(3), 365-372. Available at: [Link]

• Çimen, Z., Akkoç, S., & Kökbudak, Z. (2019). Reactions of aminopyrimidine derivatives with chloroacetyl and isophthaloyl chlorides. Journal of Heterocyclic Chemistry, 56(2), 526-531. Available at: [Link]

• Çimen, Z., Akkoç, S., & Kökbudak, Z. (2018). Reactions of aminopyrimidine derivatives with chloroacetyl and isophthaloyl chlorides. ResearchGate. Available at: [Link]

• Reaction of aryl amine with chloroacetyl chloride in the presence of DBU. ResearchGate. Available at: [Link]

• Gunturu, K. C., et al. (2018). An expedient, chemoselective N-chloroacetylation of aminoalcohols under metal-free bio-compatible conditions. Synthetic Communications, 48(24), 3171-3180. Available at: [Link]

• Hong, S., et al. (2019). Site-Selective C–H Acylation of Pyridinium Derivatives by Photoredox Catalysis. Organic Letters, 21(19), 7952-7957. Available at: [Link]

• Lind, F., et al. (2010). Synthesis of 2-(2-Aminopyrimidine)-2,2-difluoroethanols as Potential Bioisosters of Salicylidene Acylhydrazides. Molecules, 15(6), 4395-4407. Available at: [Link]

• Reaction of 1, 6-Dihydro-4-Beta; D (2, 3, 4, 6-Tetra-0-Acetyl)Glucopyranosylamino-1-Methyl-Z-Methoxy-6-Oxo Pyrimidine with Choracetyl Chloride. CSIC. Available at: [Link]

• Dudek, M., et al. (2017). Highly selective acylation of polyamines and aminoglycosides by 5-acyl-5-phenyl-1,5-dihydro-4H-pyrazol-4-ones. RSC Advances, 7(73), 46199-46206. Available at: [Link]

• What is the suitable condition for formation of amide using chloroacetyl chloride as a reagent. ResearchGate. Available at: [Link]

• Goliszewska, K., & Drelich, P. (2024). Acyl-1,4-Dihydropyridines: Universal Acylation Reagents for Organic Synthesis. Molecules, 29(16), 3746. Available at: [Link]

• Mayr, S., et al. (2018). Annelated Pyridine Bases for the Selective Acylation of 1,2-Diols. European Journal of Organic Chemistry, 2018(47), 6668-6676. Available at: [Link]

• Insights into the N,N-diacylation reaction of 2-aminopyrimidines and deactivated anilines: an alternative N-monoacylation reaction. ResearchGate. Available at: [Link]

• A Study of Factors Leading to N, N-Diacetylation of Aminopyrimidines. Oregon State University. Available at: [Link]

• Khan, S., et al. (2022). Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Molecules, 27(22), 7808. Available at: [Link]

• Reactions of Acyl Chlorides with Primary Amines. Chemistry LibreTexts. Available at: [Link]

• Selectivities in acylation of primary and secondary amine with diacylaminoquinazolinones and diacylanilines. ResearchGate. Available at: [Link]

• Synthesis and Applications of 2-Aminopyrimidine Derivatives as Key Intermediates in Chemical Synthesis of Biomolecules. ResearchGate. Available at: [Link]

• Al-Omar, M. A., et al. (2024). Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines]. ACS Omega. Available at: [Link]

• Abdel-Latif, E., et al. (2019). Synthesis of N-aryl 2-chloroacetamides and their chemical reactivity towards various types of nucleophiles. Synthetic Communications, 50(1), 1-22. Available at: [Link]

• Wang, Y., et al. (2018). Synthesis and evaluation of new 2-chloro-4-aminopyrimidine and 2,6-dimethyl-4-aminopyrimidine derivatives as tubulin polymerization inhibitors. European Journal of Medicinal Chemistry, 155, 389-400. Available at: [Link]

• 2-(4-chlorophenoxy)-N-(pyrimidin-2-yl)acetamide. PubChem. Available at: [Link]

• 2-chloro-n-(pyrimidin-2-yl)acetamide. PubChem. Available at: [Link]

• Ashfaq, M., et al. (2021). Synthesis of Diaminopyrimidine Sulfonate Derivatives and Exploration of Their Structural and Quantum Chemical Insights via SC-XRD and the DFT Approach. ACS Omega, 6(10), 6836-6846. Available at: [Link]

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Preparation of Pyrimidine-Based Covalent Inhibitors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Resurgence of Covalent Inhibition and the Primacy of the Pyrimidine Scaffold

Covalent inhibitors, once relegated to the side-lines of drug discovery due to concerns over off-target toxicity, are experiencing a significant renaissance.[1][2][3] This renewed interest is driven by their potential to achieve prolonged target engagement, high potency, and the ability to address challenging targets with shallow binding pockets.[4][5] At the heart of many successful covalent inhibitors lies the pyrimidine core, a versatile heterocyclic scaffold.[6][7][8][9] Pyrimidine derivatives are integral to numerous FDA-approved drugs and are prized for their ability to be readily functionalized, allowing for the precise tuning of both non-covalent binding interactions and the positioning of a reactive electrophilic "warhead."[6][8][10]

This guide provides an in-depth overview of the design, synthesis, and characterization of pyrimidine-based covalent inhibitors, offering both the theoretical underpinnings and practical, step-by-step protocols for key experimental workflows.

Design Principles: A Symphony of Recognition and Reaction

The design of a successful pyrimidine-based covalent inhibitor is a balancing act between two critical components: a high-affinity recognition element and a precisely tuned electrophilic warhead. The pyrimidine scaffold often serves as the primary recognition element, forming key interactions with the target protein, such as hydrogen bonds within the hinge region of a kinase.[11][12][13]

The electrophilic warhead is responsible for forming a stable covalent bond with a nucleophilic amino acid residue on the target protein, most commonly a cysteine.[14][15] The choice of warhead is paramount and dictates the inhibitor's reactivity and potential for off-target effects.[1][16][17] A warhead that is too reactive can lead to indiscriminate binding to off-target proteins, while one with insufficient reactivity will not efficiently modify the intended target.[18]

Table 1: Common Electrophilic Warheads for Covalent Inhibition

Warhead Type	Target Residue(s)	Reactivity	Reversibility	Key Considerations
Acrylamide	Cysteine	Tunable	Irreversible	Widely used; reactivity can be modulated by substitution.[2]
Cyanoacrylamide	Cysteine	Tunable	Reversible/Irreversible	Electron-withdrawing cyano group enhances reactivity; can be designed for reversibility.[11][13][18]
Vinyl Sulfonamide	Cysteine, Lysine	Moderate	Irreversible	Generally less reactive than acrylamides.
Chloroacetamide	Cysteine	High	Irreversible	High reactivity can lead to off-target effects.[4][19]
Nitrile	Cysteine, Serine	Low	Reversible	Often used for reversible covalent inhibition.[18]
Boronic Acid	Serine, Threonine	Moderate	Reversible	Forms a reversible covalent bond with hydroxyl groups.[18]

The overall potency of a covalent inhibitor is not solely determined by the intrinsic reactivity of its warhead.[12] The initial non-covalent binding affinity (Ki) plays a crucial role in positioning the warhead in close proximity to the target nucleophile, thereby increasing the effective molar concentration and driving the covalent reaction.[20] The efficiency of a covalent inhibitor is best described by the second-order rate constant, kinact/Ki.[21][20][22]

Synthetic Strategies: Building the Pyrimidine Core and Installing the Warhead

The synthesis of pyrimidine-based covalent inhibitors typically involves two key stages: the construction of the core pyrimidine scaffold and the subsequent installation of the electrophilic warhead.

Construction of the Pyrimidine Scaffold

A variety of synthetic methods exist for the construction of the pyrimidine ring. The choice of method often depends on the desired substitution pattern. One common and versatile approach is the Biginelli reaction, a one-pot multicomponent reaction that condenses an aldehyde, a β-ketoester, and urea or thiourea.[9][23] Other methods include the reaction of amidines with 1,3-dicarbonyl compounds.[7]

For instance, 2,4-disubstituted pyrimidines, a common scaffold in kinase inhibitors, can be synthesized through sequential nucleophilic aromatic substitution (SNAr) reactions on a dihalopyrimidine starting material, such as 2,4-dichloropyrimidine.[8]

Installation of the Electrophilic Warhead

The electrophilic warhead is typically introduced in the final steps of the synthesis to avoid potential complications in earlier reactions. For acrylamide-based warheads, this is often achieved through an amide coupling reaction between a pyrimidine-containing amine and acryloyl chloride or a related activated acrylic acid derivative.[24]

Experimental Workflow for Synthesis, Purification, and Characterization

The following diagram illustrates a general workflow for the preparation and initial evaluation of a pyrimidine-based covalent inhibitor.

Caption: General workflow for the preparation and evaluation of pyrimidine-based covalent inhibitors.

Protocol 1: Synthesis of a Representative Pyrimidine-Based Covalent Inhibitor (Acrylamide Warhead)

This protocol describes the synthesis of a generic 2,4-disubstituted pyrimidine with an acrylamide warhead, a common motif in covalent kinase inhibitors targeting a cysteine residue.

Step 1: Synthesis of the Pyrimidine Core (via SNAr)

• Materials: 2,4-dichloropyrimidine, substituted aniline (R1-NH2), N,N-Diisopropylethylamine (DIPEA), isopropanol.

• Procedure:

  • To a solution of 2,4-dichloropyrimidine (1.0 eq) in isopropanol, add the substituted aniline (1.1 eq) and DIPEA (1.5 eq).

  • Heat the reaction mixture at reflux and monitor by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction to room temperature and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield the 2-amino-4-chloropyrimidine intermediate.

Step 2: Second SNAr Reaction

• Materials: 2-amino-4-chloropyrimidine intermediate, second amine (R2-NH2), p-Toluenesulfonic acid monohydrate (p-TsOH·H2O), butanol.

• Procedure:

  • To a solution of the 2-amino-4-chloropyrimidine intermediate (1.0 eq) in butanol, add the second amine (1.2 eq) and p-TsOH·H2O (catalytic amount).

  • Heat the reaction mixture at reflux and monitor by TLC or LC-MS.

  • Upon completion, cool the reaction and remove the solvent in vacuo.

  • Purify the crude product by flash column chromatography to obtain the 2,4-diaminopyrimidine core.

Step 3: Installation of the Acrylamide Warhead

• Materials: 2,4-diaminopyrimidine core (assuming one of the amines is the site of acylation), acryloyl chloride, DIPEA, dichloromethane (DCM).

• Procedure:

  • Dissolve the 2,4-diaminopyrimidine core (1.0 eq) and DIPEA (2.0 eq) in anhydrous DCM and cool to 0 °C in an ice bath.

  • Add acryloyl chloride (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir until completion as monitored by TLC or LC-MS.

  • Quench the reaction with saturated aqueous sodium bicarbonate solution and extract with DCM.

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the final product by flash column chromatography.

Characterization of Pyrimidine-Based Covalent Inhibitors

Rigorous characterization is essential to confirm the identity, purity, and covalent binding properties of the synthesized inhibitor.

Structural and Purity Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to confirm the chemical structure of the synthesized compound.

• Low-Resolution Mass Spectrometry (LRMS): Provides initial confirmation of the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the final compound.

• High-Resolution Mass Spectrometry (HRMS): Provides an accurate mass measurement, confirming the elemental composition of the synthesized inhibitor.

Protocol 2: Confirmation of Covalent Adduct Formation by Mass Spectrometry

Intact protein mass spectrometry is a direct method to verify that the inhibitor forms a covalent bond with its target protein.[11][25][26]

• Materials: Purified target protein, synthesized covalent inhibitor, appropriate buffer (e.g., Tris or HEPES), mass spectrometer (e.g., ESI-Q-TOF).

• Procedure:

  • Prepare a solution of the target protein (e.g., 1-5 µM) in the chosen buffer.

  • Acquire a mass spectrum of the apo (unbound) protein to determine its initial mass.

  • Incubate the protein with an excess of the covalent inhibitor (e.g., 10-50 µM) for a defined period (e.g., 1-2 hours) at a controlled temperature (e.g., room temperature or 37 °C).

  • Acquire a mass spectrum of the protein-inhibitor mixture.

  • Expected Outcome: A new peak corresponding to the mass of the protein plus the mass of the inhibitor should be observed, confirming the formation of a covalent adduct. The mass of the apo protein peak should decrease concurrently.

Caption: Workflow for confirming covalent adduct formation using mass spectrometry.

Protocol 3: Determination of Covalent Inhibition Kinetics (kinact/Ki)

Determining the second-order rate constant, kinact/Ki, provides a quantitative measure of the inhibitor's potency.[21][22][27] This can be achieved using various methods, including mass spectrometry-based assays that monitor the rate of adduct formation over time at different inhibitor concentrations.[21][22]

• Materials: Purified target protein, covalent inhibitor, appropriate buffer, liquid handling robotics (optional, for high-throughput), and a rapid mass spectrometry system (e.g., RapidFire-MS).[21][22]

• Procedure:

  • Prepare a series of inhibitor concentrations.

  • Initiate the reaction by mixing the protein with each inhibitor concentration.

  • Quench the reaction at multiple time points.

  • Analyze the samples by mass spectrometry to determine the percentage of protein modification at each time point for each inhibitor concentration.

  • Plot the observed rate of inactivation (kobs) against the inhibitor concentration.

  • Fit the data to the appropriate kinetic model to determine kinact and Ki.

Conclusion and Future Perspectives

The pyrimidine scaffold continues to be a cornerstone in the development of targeted covalent inhibitors.[6][7][28] The synthetic versatility of pyrimidines allows for the fine-tuning of both non-covalent interactions and warhead reactivity, enabling the design of highly potent and selective inhibitors.[12][19] As our understanding of covalent inhibition deepens, and with the advent of novel electrophilic warheads and advanced characterization techniques, the development of next-generation pyrimidine-based covalent therapies for a wide range of diseases holds immense promise.[1][16][18] The careful balance of reactivity and selectivity will remain a key challenge and a focal point of future research in this exciting field.[17][18]

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Harnessing the Pyrimidinyl Chloroacetamide Scaffold: A Guide to Peptidomimetic Design and Application

Introduction: The Strategic Advantage of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide in Peptidomimetics

In the landscape of modern drug discovery, peptidomimetics represent a promising class of therapeutics designed to mimic natural peptides while offering improved stability, bioavailability, and target specificity.[1][2] A key strategy in enhancing the efficacy of these agents is the incorporation of electrophilic "warheads" that can form covalent bonds with their biological targets, leading to potent and durable inhibition.[3][4][5] The 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide scaffold has emerged as a particularly valuable building block in this context. This guide provides a comprehensive overview of its application, from fundamental synthesis to advanced protocols for its integration into peptidomimetic frameworks.

The core structure of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide offers a unique convergence of properties. The chloroacetamide group serves as a versatile reactive handle, capable of forming stable covalent bonds with nucleophilic residues such as cysteine and histidine on target proteins.[6][7] This covalent inhibition can confer significant advantages in terms of pharmacological effect.[3][5] Simultaneously, the 4-methylpyrimidine moiety provides a rigid, heterocyclic core that can be strategically employed to orient the peptidomimetic for optimal interaction with its target's binding site. The pyrimidine ring is a common feature in many bioactive compounds and can participate in various non-covalent interactions, further enhancing binding affinity and selectivity.[8][9]

This document will provide detailed protocols for the synthesis of this key building block and its subsequent conjugation to peptide scaffolds. We will explore its application in the design of targeted covalent inhibitors and provide methodologies for the characterization and biological evaluation of the resulting peptidomimetics.

Synthesis of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide: A Step-by-Step Protocol

The synthesis of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide is typically achieved through the acylation of 2-amino-4-methylpyrimidine with chloroacetyl chloride. This is a robust and efficient method for forming the necessary amide bond.[10]

Experimental Protocol: Synthesis

Materials:

• 2-amino-4-methylpyrimidine

• Chloroacetyl chloride

• Triethylamine (TEA) or Potassium Carbonate

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Magnetic stirrer and hotplate

• Round bottom flask

• Dropping funnel

• Standard laboratory glassware

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-amino-4-methylpyrimidine (1 equivalent) in anhydrous DCM.

• Add triethylamine (1.1 equivalents) to the solution to act as a base to neutralize the HCl byproduct.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add chloroacetyl chloride (1.05 equivalents) dropwise to the stirred solution using a dropping funnel.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography to obtain pure 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide.

Characterization: The structure and purity of the synthesized compound should be confirmed using standard analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and connectivity of atoms.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the amide carbonyl and C-Cl bonds.

Incorporating the Warhead: Conjugation to Peptides

The true utility of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide lies in its ability to be conjugated to peptide backbones, thereby introducing the reactive chloroacetamide moiety as a covalent warhead. This is typically achieved by first synthesizing the chloroacetamide derivative and then coupling it to a peptide, or by incorporating it as a building block during solid-phase peptide synthesis (SPPS).

Protocol 1: Post-Synthetic Peptide Modification

This protocol describes the conjugation of pre-synthesized 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide to a peptide containing a free amine group (e.g., the N-terminus or a lysine side chain).

Materials:

• Synthesized 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide

• Peptide with a free primary amine

• Coupling reagents (e.g., HATU, HOBt)

• Base (e.g., DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Reversed-phase high-performance liquid chromatography (RP-HPLC) system for purification

• Mass spectrometer (e.g., LC-MS or MALDI-TOF) for characterization

Procedure:

• Dissolve the peptide (1 equivalent) in anhydrous DMF.

• In a separate vial, dissolve 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide (1.5 equivalents), HATU (1.45 equivalents), and HOBt (1.5 equivalents) in anhydrous DMF.

• Add DIPEA (3 equivalents) to the peptide solution.

• Add the activated 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide solution to the peptide solution and stir at room temperature.

• Monitor the reaction by LC-MS until the starting peptide is consumed.

• Quench the reaction by adding a small amount of water.

• Purify the crude peptidomimetic conjugate by preparative RP-HPLC.

• Characterize the purified product by analytical RP-HPLC and mass spectrometry to confirm its identity and purity.[11]

Protocol 2: Covalent Targeting of Cysteine Residues

The chloroacetamide moiety is a classic electrophile for targeting cysteine residues in proteins.[6] The following protocol outlines a general procedure for labeling a cysteine-containing peptide or protein with a peptidomimetic bearing the 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide warhead.

Materials:

• Purified peptidomimetic containing the 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide moiety.

• Cysteine-containing target peptide or protein.

• Reaction buffer (e.g., phosphate-buffered saline (PBS) or Tris buffer, pH 7.4-8.0).

• Quenching reagent (e.g., dithiothreitol (DTT) or β-mercaptoethanol).

• Analytical techniques for characterization (e.g., LC-MS, SDS-PAGE).

Procedure:

• Dissolve the peptidomimetic in a minimal amount of a compatible organic solvent (e.g., DMSO) and then dilute it into the reaction buffer to the desired final concentration.

• Add the peptidomimetic solution to the solution of the cysteine-containing target peptide or protein. A molar excess of the peptidomimetic is often used to drive the reaction to completion.

• Incubate the reaction mixture at room temperature or 37°C. The reaction time can vary from minutes to hours and should be optimized.

• Monitor the reaction progress by LC-MS to observe the formation of the covalent adduct, which will have a mass corresponding to the sum of the peptide/protein and the peptidomimetic.

• Once the desired level of labeling is achieved, quench the reaction by adding an excess of a thiol-containing reagent like DTT.

• Analyze the final product by LC-MS and/or SDS-PAGE to confirm covalent modification.

Visualizing the Workflow

Synthesis and Conjugation Workflow

Caption: Workflow for synthesis and application of the pyrimidinyl chloroacetamide warhead.

Mechanism of Covalent Inhibition

The chloroacetamide group functions as an electrophilic warhead that undergoes a nucleophilic substitution reaction with a suitably positioned nucleophilic amino acid residue on the target protein, most commonly a cysteine.

Reaction Mechanism Diagram

Caption: Nucleophilic substitution reaction between the chloroacetamide warhead and a cysteine residue.

Quantitative Data Summary

While specific quantitative data for 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide in peptidomimetics is proprietary or found within specific research contexts, the following table provides representative data for related chloroacetamide derivatives to guide experimental design.

Parameter	Typical Value Range	Analytical Method	Reference
Reaction Time (Conjugation)	30 - 120 minutes	LC-MS	[12]
Molar Excess of Warhead	1.5 - 10 fold	LC-MS	[12]
Optimal pH for Thiol Reaction	7.0 - 8.5	Kinetic Assays	[12]
Mass Shift upon Covalent Adduct Formation	+ Molecular Weight of Peptidomimetic	Mass Spectrometry	[12]

Applications and Future Directions

The use of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide in peptidomimetics opens up a wide range of therapeutic possibilities. This scaffold is particularly well-suited for the development of inhibitors for enzymes that utilize a cysteine residue in their active site, such as certain proteases, kinases, and deubiquitinases. The pyrimidine moiety can be further functionalized to fine-tune the selectivity and pharmacokinetic properties of the resulting peptidomimetic.

Future research in this area will likely focus on:

• Expanding the Target Space: Identifying new protein targets that can be effectively inhibited by this class of covalent modifiers.

• Optimizing Reactivity: Modulating the electrophilicity of the chloroacetamide warhead to achieve a balance between potent on-target activity and minimal off-target reactivity.

• Structure-Activity Relationship (SAR) Studies: Systematically modifying the pyrimidine core and the peptide sequence to enhance potency, selectivity, and drug-like properties.

Conclusion

2-chloro-N-(4-methylpyrimidin-2-yl)acetamide is a powerful and versatile building block for the design of advanced peptidomimetics. Its ability to act as a covalent warhead, combined with the structural features of the pyrimidine ring, provides a robust platform for developing highly potent and selective therapeutic agents. The protocols and principles outlined in this guide offer a solid foundation for researchers to explore the full potential of this promising scaffold in drug discovery and development.

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• 5. Investigation of the Compatibility between Warheads and Peptidomimetic Sequences of Protease Inhibitors-A Comprehensive Reactivity and Selectivity Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Chloroacetamide‐Modified Nucleotide and RNA for Bioconjugations and Cross‐Linking with RNA‐Binding Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. agilent.com [agilent.com]
• 12. benchchem.com [benchchem.com]

Technical Application Note: Strategic Functionalization of the 2-Amino-4-Methylpyrimidine Scaffold

Executive Summary & Pharmacophore Significance

The 2-amino-4-methylpyrimidine scaffold is a privileged structure in medicinal chemistry, serving as a critical pharmacophore in kinase inhibitors (e.g., Aurora, PLK, and CDK inhibitors), antivirals, and antibacterial agents. Its utility stems from its ability to function as a bidentate hydrogen bond donor/acceptor pair in the ATP-binding hinge region of kinases.

However, the scaffold presents a unique "push-pull" electronic environment that complicates functionalization. The electron-deficient pyrimidine ring deactivates the C2-amine towards nucleophilic attack, while the C4-methyl group exhibits significant C-H acidity (pKa ~20), allowing for benzylic-like functionalization.

This guide provides a validated roadmap for site-selective functionalization at three critical vectors:

• C5-Position: Electrophilic Aromatic Substitution (EAS).

• C4-Methyl: C-H Activation and Condensation.

• C2-Amine: Palladium-catalyzed cross-coupling (Buchwald-Hartwig).[1]

The Reactivity Landscape

To successfully derivatize this scaffold, one must understand the competing electronic effects. The following diagram maps the orthogonal reactivity nodes.

Figure 1: Orthogonal reactivity map of the 2-amino-4-methylpyrimidine scaffold. High-contrast nodes indicate primary sites of modification.

Protocol A: C5-Iodination (The Gateway Step)

The C5 position is the most electron-rich carbon on the ring, making it susceptible to electrophilic aromatic substitution. Iodination is preferred over bromination for subsequent Pd-catalyzed couplings due to the weaker C-I bond.

Mechanism: Electrophilic Aromatic Substitution (EAS). Key Challenge: Over-halogenation or reaction at the exocyclic amine.

Materials

• Substrate: 2-amino-4-methylpyrimidine (1.0 equiv)

• Reagent: N-Iodosuccinimide (NIS) (1.05 – 1.1 equiv)

• Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

• Quench: 10% Aqueous Sodium Thiosulfate (

  )

Step-by-Step Procedure

• Dissolution: Charge a round-bottom flask with 2-amino-4-methylpyrimidine (10 mmol) and anhydrous MeCN (50 mL, 0.2 M). Ensure complete dissolution.

• Addition: Cool the solution to 0°C in an ice bath. Add NIS (10.5 mmol) portion-wise over 15 minutes. Note: Rapid addition can lead to exotherms and regio-isomeric impurities.

• Reaction: Remove the ice bath and allow the reaction to stir at Room Temperature (25°C) for 2–4 hours. Monitor by TLC (50% EtOAc/Hexanes) or LC-MS. The product usually precipitates or appears as a less polar spot.

• Workup:

  • Dilute the mixture with EtOAc (100 mL).

  • Wash with 10% aqueous

    (2 x 50 mL) to remove unreacted iodine (indicated by the disappearance of brown color).

  • Wash with saturated brine (50 mL).

• Isolation: Dry the organic layer over

  , filter, and concentrate in vacuo.

• Purification: Recrystallization from Ethanol/Water is typically sufficient. If necessary, flash chromatography (0-5% MeOH in DCM).

Expected Yield: 85–95% Data Validation: 1H NMR should show the disappearance of the C5-H signal (approx. 6.5 ppm) and retention of the C4-Methyl singlet.

Protocol B: C4-Methyl Activation (Enaminone Synthesis)

The methyl group at C4 is "active" due to the electron-withdrawing nature of the pyrimidine ring (similar to 2- or 4-picoline). It can react with electrophiles like dimethylformamide dimethyl acetal (DMF-DMA) to form enaminones, which are versatile precursors for fused heterocycles.[2]

Materials

• Substrate: 2-amino-4-methylpyrimidine (or C5-substituted derivative)

• Reagent: DMF-DMA (3.0 – 5.0 equiv)

• Solvent: DMF (or neat in reagent)

Step-by-Step Procedure

• Setup: In a sealed tube or pressure vial, dissolve the substrate (5 mmol) in anhydrous DMF (5 mL).

• Reagent Addition: Add DMF-DMA (15–25 mmol). A large excess is required to drive the equilibrium.

• Heating: Heat the mixture to 120–140°C for 12–16 hours. The high temperature is critical to overcome the activation energy of the C-H bond.

• Monitoring: LC-MS is preferred. Look for the mass shift of +55 Da (addition of

  minus ).

• Workup:

  • Cool to room temperature.[1][3]

  • The product often precipitates upon cooling or addition of diethyl ether.

  • Filtration provides the clean enaminone (E)-N'-(4-(2-(dimethylamino)vinyl)pyrimidin-2-yl)-N,N-dimethylformimidamide. Note: The exocyclic amine may also be protected as the formamidine in this process.

Protocol C: C2-Amination (Buchwald-Hartwig)[1]

The exocyclic amine at C2 is a poor nucleophile for standard

or amide couplings. Palladium-catalyzed Buchwald-Hartwig amination is the gold standard for coupling this amine with aryl halides.

Critical Insight: The Xantphos ligand is superior for aminopyrimidines, preventing catalyst poisoning by the chelating pyrimidine nitrogens.

Reaction Matrix

Component	Recommendation	Rationale
Catalyst	(2–5 mol%)	Robust Pd(0) source.
Ligand	Xantphos (5–10 mol%)	Large bite angle favors reductive elimination of the amine.
Base	(2.0 equiv)	Soluble enough in dioxane; milder than NaOtBu.
Solvent	1,4-Dioxane or Toluene	High boiling point required (100–110°C).

Step-by-Step Procedure

• Inertion: Flame-dry a Schlenk tube and cycle Argon/Vacuum (3x).

• Loading: Add Aryl Bromide (1.0 equiv), 2-amino-4-methylpyrimidine (1.2 equiv),

  (0.02 equiv), Xantphos (0.04 equiv), and (2.0 equiv).

• Solvation: Add anhydrous 1,4-Dioxane (0.15 M concentration).

• Degassing: Sparge the solvent with Argon for 10 minutes (essential to prevent oxidation of the phosphine).

• Reaction: Seal and heat to 100°C for 12–18 hours.

• Workup: Filter through a Celite pad (eluting with EtOAc). Concentrate and purify via silica gel chromatography.

Workflow Visualization: Library Generation

The following diagram illustrates a parallel synthesis workflow for generating a library of kinase inhibitors using the protocols described above.

Figure 2: Divergent synthetic workflow for generating C5- and C2-modified libraries.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield in C5-Iodination	Temperature too high; loss of I+ species.	Maintain 0°C during addition; ensure anhydrous solvent.
No Reaction at C4-Methyl	Insufficient temperature; old DMF-DMA.	Use sealed tube at 140°C; use fresh reagent; consider microwave irradiation.
Buchwald Catalyst Death	Pyrimidine N-coordination to Pd.	Switch to BrettPhos or Xantphos ; increase catalyst loading to 5 mol%.
Polysubstitution	Competitive reaction at C2 vs C4.	C5-halogenation is highly selective. For C2/C4 differentiation, steric bulk at C2 amine protects it.

References

• BenchChem. (2025).[4] Application Notes and Protocols for Buchwald-Hartwig Amination of 2-Amino-5-bromo-4-methylpyridine. Retrieved from

• National Institutes of Health (NIH). (2022). C2-Selective, Functional-Group-Divergent Amination of Pyrimidines. J Am Chem Soc.[5] Retrieved from

• MDPI Molecules. (2021).[6] Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase Inhibitors. Retrieved from

• ResearchGate. (2020).[7] Modifications at the C-5 position of pyrimidine nucleosides. Retrieved from

• Wikipedia. Buchwald–Hartwig amination. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note: Scale-Up Synthesis of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide

Executive Summary

This application note details the process development and scale-up parameters for the synthesis of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide (CAS: 13056-62-7). This compound is a critical pharmacophore and building block, notably serving as a key intermediate in the synthesis of sedative-hypnotics (e.g., Zolpidem analogs) and various kinase inhibitors.

While laboratory-scale methods often utilize dichloromethane (DCM) and evaporation, this protocol prioritizes Process Mass Intensity (PMI) and operator safety . We present a scalable Ethyl Acetate (EtOAc) process that utilizes controlled crystallization for isolation, eliminating the need for chromatography and minimizing exposure to lachrymatory reagents.

Key Performance Indicators (KPIs)

Parameter	Target Specification
Yield	> 85% Isolated
Purity (HPLC)	> 98.5% (a/a)
Appearance	Off-white to pale yellow crystalline solid
Critical Impurity	Bis-acylated byproduct < 0.5%

Strategic Process Design

Retrosynthetic Analysis & Route Selection

The synthesis relies on the nucleophilic acyl substitution of 2-amino-4-methylpyrimidine with chloroacetyl chloride.

• Route A (Schotten-Baumann): Biphasic (Water/DCM) with inorganic base. Disadvantage: Rapid hydrolysis of chloroacetyl chloride reduces yield; emulsion formation on scale.

• Route B (High Temp): Reflux in Toluene without base. Disadvantage: HCl generation protonates the starting aminopyrimidine, stalling the reaction and requiring high excess of reagents.

• Route C (Selected - Anhydrous Base Scavenger): EtOAc or THF with Triethylamine (TEA) at low temperature. Advantage:[1] High conversion, TEA·HCl salts are easily removed via filtration or aqueous wash, and the product crystallizes directly upon anti-solvent addition.

Reaction Mechanism & Pathway

The reaction proceeds via an addition-elimination mechanism. The primary challenge is controlling the chemoselectivity to prevent attack at the ring nitrogens or bis-acylation of the exocyclic amine.

Figure 1: Reaction pathway highlighting the critical control point for bis-acylation.

Critical Process Parameters (CPPs)

To ensure reproducibility and safety on a kilogram scale, the following parameters must be strictly controlled:

• Temperature Control (-5°C to 5°C): The acylation is highly exothermic. Addition of chloroacetyl chloride must be controlled to maintain internal temperature

  . Higher temperatures promote bis-acylation and hydrolysis.

• Stoichiometry (1.1 - 1.2 eq): A slight excess of acid chloride drives conversion. Large excesses (>1.5 eq) lead to significant bis-acylated impurities which are difficult to purge via crystallization.

• Base Scavenging: 1.2 equivalents of Triethylamine (TEA) are required to neutralize the HCl byproduct. Failure to neutralize results in the protonation of the unreacted pyrimidine, stopping the reaction (conversion stalls at ~50%).

Detailed Experimental Protocol

Scale: 100 g Input (2-amino-4-methylpyrimidine) Reactor: 2L Jacketed Glass Reactor with overhead stirring and N2 inertion.

Phase 1: Reaction Setup

• Charge the reactor with 2-amino-4-methylpyrimidine (100.0 g, 0.916 mol).

• Add Ethyl Acetate (EtOAc) (800 mL, 8 vol). Note: DCM can be used but EtOAc is preferred for green scale-up.

• Add Triethylamine (TEA) (111.2 g, 153 mL, 1.10 mol, 1.2 eq).

• Agitate at 250 RPM until a clear or slightly hazy solution is obtained.

• Cool the jacket to -10°C to achieve an internal temperature of 0 ± 5°C .

Phase 2: Controlled Addition (Exotherm)

• Charge Chloroacetyl chloride (113.8 g, 80 mL, 1.01 mol, 1.1 eq) into a pressure-equalizing addition funnel.

• Add the acid chloride dropwise over 60–90 minutes .

  • Critical: Monitor internal temperature.[2] Stop addition if T > 10°C.

  • Observation: A thick white precipitate (TEA·HCl) will form immediately. Ensure stirring is adequate to suspend the solids.

• After addition, allow the mixture to warm to 20–25°C over 2 hours.

• IPC (In-Process Control): Sample for HPLC. Target: < 2% Starting Material.

Phase 3: Workup & Isolation

• Quench by adding Water (400 mL, 4 vol) slowly. Stir for 15 minutes to dissolve TEA·HCl salts.

• Phase Separation: Stop stirring and allow layers to separate.

  • Bottom Layer: Aqueous waste (contains TEA·HCl and excess acid).

  • Top Layer: Product in EtOAc.[3][4]

• Wash the organic layer with Saturated NaHCO3 (300 mL) to neutralize residual acidity.

• Wash with Brine (300 mL).

• Concentrate the organic layer under vacuum (40°C) to approximately 3 volumes (~300 mL).

• Crystallization: Add n-Heptane (600 mL) slowly at 40°C.

• Cool slowly to 0–5°C over 2 hours.

• Filter the solids. Wash the cake with cold Heptane/EtOAc (2:1).

• Dry in a vacuum oven at 45°C for 12 hours.

Process Workflow Diagram

Figure 2: Step-by-step unit operations for the kilogram-scale synthesis.

Analytical Controls & Troubleshooting

HPLC Method

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.[3]

• Gradient: 5% B to 95% B over 15 min.

• Detection: UV @ 254 nm.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
High Bis-acylated Impurity	Temperature spike during addition or excess reagent.[2]	Ensure T < 10°C during addition. Verify stoichiometry is 1.1 eq.
Low Conversion	Wet solvent (hydrolysis of acid chloride) or insufficient base.	Use anhydrous EtOAc. Ensure TEA is fresh. Check pH of aqueous layer (must be basic during workup).
Poor Phase Separation	Emulsion formation due to fine precipitates.	Filter the reaction mixture through Celite before adding water if solids persist.

Safety & Handling (HSE)

• Chloroacetyl Chloride: Extremely hazardous.[5] It is a lachrymator and corrosive. All operations must be performed in a functioning fume hood. Operators must wear full PPE (respirator if outside hood, chemically resistant gloves).

  • Neutralization: Spills should be neutralized with dilute ammonia or sodium bicarbonate.

• 2-Amino-4-methylpyrimidine: Irritant. Avoid dust generation during charging.

References

• Synthesis of 2-aminopyrimidine derivatives: Akkoç, S. (2018). Reactions of aminopyrimidine derivatives with chloroacetyl and isophthaloyl chlorides. Heteroatom Chemistry. [3]

• General Acylation Protocols: PubChem Compound Summary for 2-chloro-N-(pyridin-2-yl)acetamide (Analogous chemistry).

• Scale-Up Considerations: Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press.

• Safety Data: National Center for Biotechnology Information. PubChem Compound Summary for Chloroacetyl chloride.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Page loading... [wap.guidechem.com]
• 3. researchgate.net [researchgate.net]
• 4. Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chloroacetamide - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Guide: Hydrolysis of Chloroacetamide Under Basic Conditions

Executive Summary & Core Chemistry

Chloroacetamide (

) is a potent alkylating agent widely used as a herbicide precursor and preservative.[1] In basic media ( ), it undergoes rapid degradation.[1] Unlike simple amides, which primarily undergo hydrolysis at the carbonyl group, -haloamides like chloroacetamide exhibit bifurcated reactivity .[1]

Users typically encounter this chemistry in two contexts:

• Unintended Degradation: Instability in buffers (e.g., cell culture media) leading to loss of potency and toxicity changes.

• Intentional Neutralization: Waste treatment protocols to destroy the hazardous alkylating moiety.[1]

The Mechanistic Fork

In the presence of hydroxide ions (

), two competitive pathways exist.[1] Understanding this competition is critical for troubleshooting yield issues or analyzing impurity profiles.[1]

• Pathway A (Nucleophilic Substitution -

  ): The hydroxide attacks the -carbon, displacing the chloride ion.[1] This yields 2-hydroxyacetamide .[1] Literature indicates this is often the dominant pathway for chloroacetamides under basic conditions due to the high electrophilicity of the -carbon.[1]

• Pathway B (Amide Hydrolysis): The hydroxide attacks the carbonyl carbon, forming a tetrahedral intermediate that collapses to release ammonia (

  ) and chloroacetate .[1]

Note: Prolonged exposure to base often drives both pathways, eventually converging on Glycolate (Hydroxyacetate).[1]

Mechanistic Pathways (Visualization)

The following diagram illustrates the competitive kinetics and the convergence toward the final thermodynamic product (Glycolate).

Figure 1: Bifurcated reaction pathways for Chloroacetamide in basic media.[1] Pathway A (

) frequently dominates over direct amide hydrolysis (Pathway B) depending on specific conditions.[1]

Experimental Protocol: Controlled Hydrolysis

Purpose: This Standard Operating Procedure (SOP) is designed for the intentional neutralization of chloroacetamide waste or the synthesis of hydroxyacetamide derivatives.[1]

Safety Warning:

• Toxic: Chloroacetamide is toxic if swallowed and a skin sensitizer.[1]

• Ammonia Evolution: The reaction generates ammonia gas.[1] Perform in a fume hood.

• Exotherm: The reaction is exothermic.[1]

Reagents

• Substrate: 2-Chloroacetamide (1.0 eq)[1]

• Base: Sodium Hydroxide (NaOH), 2.5 M solution (2.2 eq)[1]

• Solvent: Water (or

  :THF 1:1 for solubility)[1]

Step-by-Step Methodology

• Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, a temperature probe, and a reflux condenser.

• Dissolution: Dissolve 2-Chloroacetamide in water at room temperature (

  ).

  • Checkpoint: Ensure complete dissolution before adding base to prevent "hotspots" of solid material.

• Base Addition: Add 2.5 M NaOH dropwise over 15 minutes.

  • Critical Control: Maintain internal temperature

    . Rapid addition causes exotherms that promote polymerization or tar formation.[1]

• Reaction:

  • For Neutralization (Destruction): Heat to

    for 2 hours.

  • For Selective

    (Hydroxyacetamide): Stir at for 4–6 hours.

• Monitoring: Monitor consumption of starting material via HPLC or TLC (Mobile Phase: Ethyl Acetate/Hexane).

• Quenching:

  • Adjust pH to 7.0 using 1 M HCl.

  • Note: If ammonia smell is strong, sparge with nitrogen into a scrubber containing dilute acid.[1]

Quantitative Data: pH-Dependent Half-Life ( )

Estimated values based on pseudo-first-order kinetics at

.[1]

pH Condition	Estimated	Dominant Product
pH 7.0	> 50 Days	Stable (Trace Hydrolysis)
pH 9.0	~ 24 Hours	Hydroxyacetamide
pH 11.0	< 1 Hour	Mix (Hydroxyacetamide/Glycolate)
pH 13.0	Minutes	Glycolate

Technical Support & Troubleshooting (FAQ)

Issue 1: Unexpected Impurity Profile in Bio-Assays

Q: I am using Chloroacetamide as a preservative in a buffer at pH 8.2, but I see a loss of activity and new peaks on LC-MS. What is happening?

A: At pH 8.2, you are entering the basic hydrolysis window.[1]

• Root Cause: Slow

  displacement of the chloride is occurring, forming 2-hydroxyacetamide .[1] This compound lacks the alkylating capability of the parent chloroacetamide, leading to loss of biological activity.

• Solution: Lower buffer pH to

  or store the stock solution at . Hydrolysis rates drop significantly at lower temperatures.[1][2]

Issue 2: Low Yield during Synthesis

Q: I am trying to hydrolyze the amide group to get Chloroacetic acid, but my yield is low (<40%).

A: You are likely fighting the competing

pathway.[1]

• Root Cause: In basic conditions, the

  is a good nucleophile for both the carbonyl (amide hydrolysis) and the -carbon (chloride displacement).[1] The chloride displacement is often faster.[1]

• Solution: Switch to Acidic Hydrolysis (e.g., 6 N HCl, reflux).[1] Acidic conditions suppress the

  pathway on the -carbon, favoring amide hydrolysis to yield chloroacetic acid.[1]

Issue 3: Waste Treatment Verification

Q: How do I confirm my chloroacetamide waste is fully neutralized before disposal?

A: Do not rely solely on pH.

• Test: Use 4-(p-nitrobenzyl)pyridine (NBP) colorimetric test. Chloroacetamide (alkylating agent) turns NBP purple/blue.[1] Hydrolyzed products (Glycolate) do not.[1]

• Protocol: Mix a small aliquot of waste with NBP solution and heat. If colorless, the alkylating potential is destroyed.[1]

Troubleshooting Logic Flow

Use this decision tree to diagnose experimental failures.

Figure 2: Diagnostic workflow for chloroacetamide hydrolysis issues.

References

• Hladik, M. L., et al. (2021).[1] Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners. Environmental Science & Technology.[1] [1]

• Carlson, D. L., & Roberts, A. L. (2006).[1] Acid- and Base-Catalyzed Hydrolysis of Chloroacetamide Herbicides. Journal of Agricultural and Food Chemistry.

• Cole-Parmer. (2005).[1] Material Safety Data Sheet - 2-Chloroacetamide.

• Reimann, S., et al. (2006).[1] Base-catalyzed hydrolysis of chloroacetamides: Mechanisms and Kinetics. Environmental Science & Technology.[1] (Contextualized from general chloroacetamide fate studies).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the LC-MS Fragmentation of Pyrimidine Chloroacetamides: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the structural characterization of novel chemical entities is paramount. Among the vast array of heterocyclic compounds, pyrimidine chloroacetamides represent a class of molecules with significant potential, often serving as key intermediates or active pharmaceutical ingredients. Their analysis, however, presents unique challenges due to the interplay of the electron-rich pyrimidine core and the reactive chloroacetamide side chain. This guide provides an in-depth exploration of the liquid chromatography-mass spectrometry (LC-MS) fragmentation patterns of pyrimidine chloroacetamides, offering a framework for their identification and characterization. Furthermore, we will objectively compare LC-MS with other analytical techniques, providing supporting data to guide your methodological choices.

The Analytical Imperative: Why In-Depth Characterization Matters

The journey of a drug candidate from synthesis to clinical application is paved with rigorous analytical checkpoints. A thorough understanding of a molecule's structure and fragmentation behavior is not merely an academic exercise; it is a cornerstone of regulatory compliance and patient safety. For pyrimidine chloroacetamides, this understanding is critical for:

• Metabolite Identification: Elucidating the biotransformation pathways of a drug candidate by identifying its metabolites.

• Impurity Profiling: Detecting and identifying process-related impurities and degradation products, which is a key aspect of quality control.[1][2]

• Reaction Monitoring: Tracking the progress of chemical reactions and identifying byproducts.

• Structural Confirmation: Unequivocally confirming the identity of newly synthesized compounds.

Decoding the Fragmentation: An In-Depth Look at Pyrimidine Chloroacetamides by LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the quintessential tool for the sensitive and selective analysis of small molecules in complex matrices. The power of this technique lies in its ability to first separate compounds chromatographically and then subject them to controlled fragmentation, yielding a unique "fingerprint" for each molecule.

The Ionization Process: A Gentle Start with Electrospray Ionization (ESI)

For the analysis of moderately polar pyrimidine chloroacetamides, Electrospray Ionization (ESI) is the most common and effective ionization technique.[3] In positive ion mode, protonation typically occurs on one of the nitrogen atoms of the pyrimidine ring, which are basic sites, or on the amide nitrogen. The choice of the protonation site can influence the subsequent fragmentation cascade.

The Fragmentation Cascade: A Tale of Two Moieties

The fragmentation of a protonated pyrimidine chloroacetamide ion ([M+H]⁺) in the collision cell of a mass spectrometer is a story told by its two constituent parts: the pyrimidine ring and the chloroacetamide side chain. While no direct experimental fragmentation data for the entire class of pyrimidine chloroacetamides is readily available in public literature, we can predict the most probable fragmentation pathways by synthesizing the known fragmentation patterns of substituted pyrimidines and chloroacetamides.[4][5][6]

A plausible fragmentation pathway for a generic N-(pyrimidin-2-yl) chloroacetamide is depicted below. This pathway is a logical construct based on established fragmentation principles of related molecules.

Caption: Predicted major fragmentation pathways of a protonated pyrimidine chloroacetamide.

Pillar of Expertise: Explaining the "Why" behind the Fragments

• Pathway A: Loss of HCl: The presence of the chloro- group makes the loss of a neutral molecule of hydrogen chloride (HCl) a highly probable event. This is a common fragmentation pathway for chlorinated compounds.

• Pathway B: Loss of Carbon Monoxide: The amide carbonyl group can be lost as a neutral carbon monoxide (CO) molecule, a characteristic fragmentation for many carbonyl-containing compounds.[4]

• Pathway C: Cleavage of the N-C Bond: The bond between the amide nitrogen and the carbonyl carbon can cleave, leading to the loss of the chloromethyl radical (•CH₂Cl).

• Pathway D: Cleavage of the Amide Bond: The most common and often most abundant fragmentation pathway for N-acyl compounds is the cleavage of the amide bond, leading to the loss of the entire chloroacetyl group as a neutral species (C₂H₂ClO). This results in the formation of a stable protonated aminopyrimidine ion, which will be a prominent peak in the MS/MS spectrum.[6]

• Further Fragmentation of the Aminopyrimidine Ion: The resulting aminopyrimidine ion can undergo further fragmentation through characteristic pyrimidine ring cleavages, such as the loss of HCN or cyanamide (CH₂N₂), providing further structural confirmation.[5]

A Comparative Analysis: Choosing the Right Tool for the Job

While LC-MS/MS is a powerhouse for sensitive and selective analysis, a comprehensive understanding of a molecule often requires a multi-technique approach. Here, we compare LC-MS with other key analytical techniques for the characterization of pyrimidine chloroacetamides.

Feature	LC-MS/MS	GC-MS	NMR Spectroscopy
Principle	Separation by liquid chromatography, followed by mass analysis of the molecule and its fragments.	Separation by gas chromatography, followed by mass analysis.	Measures the magnetic properties of atomic nuclei to elucidate molecular structure.
Applicability	Ideal for polar, non-volatile, and thermally labile compounds.[7][8]	Suitable for volatile and thermally stable compounds. Derivatization may be needed for polar compounds.[7][8]	Provides detailed structural information for soluble compounds.
Sensitivity	Excellent, often in the picogram to femtogram range. LOQs in the low µg/L (ppb) to ng/L (ppt) range are achievable.[9][10][11][12][13][14][15]	Very good, especially with selective detectors like ECD for halogenated compounds. LODs in the ng/L range are reported.[14]	Relatively low sensitivity, typically requiring milligram to microgram quantities of pure sample.[2]
Structural Info	Provides molecular weight and fragmentation patterns, which are inferred to give structural information.	Provides fragmentation patterns that can be compared to extensive libraries for identification.	Provides detailed and unambiguous structural information, including connectivity and stereochemistry.[1][2][16][17]
Sample Prep	Relatively simple, often "dilute and shoot" or solid-phase extraction (SPE).	Can be more complex, often requiring derivatization to increase volatility.	Requires pure sample dissolved in a deuterated solvent.
Throughput	High-throughput capabilities with modern UPLC systems.	Generally lower throughput than LC-MS.	Lower throughput, as longer acquisition times are often needed.

Trustworthiness through Data: Performance Metrics

To provide a more concrete comparison, the following table summarizes typical performance data for the analysis of related compounds using different techniques.

Technique	Analyte Class	LOD/LOQ	Linearity (R²)	Precision (%RSD)	Reference
LC-MS/MS	Chloroacetamide Herbicides	LOQ: 0.05 µg/L	>0.999	<10%	[9]
LC-MS/MS	Pyrimidine Derivatives	LOD: 1-500 nM, LOQ: 0.5-250 nM	-	0.4-19.6%	[15]
LC-QTOF-MS/MS	Dichlorinated Pyrimidine	LOD: 0.03 ppm, LOQ: 0.08 ppm	0.9958	-	[11]
GC-MS	Chloroacetanilide Herbicides	LOD: 1.2-2.7 ng/L	-	-	[14]

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness of your results, it is crucial to follow well-defined and validated experimental protocols.

Experimental Workflow: From Sample to Data

Caption: A typical experimental workflow for LC-MS/MS analysis.

Detailed LC-MS/MS Protocol

This protocol is a robust starting point for the analysis of pyrimidine chloroacetamides and should be optimized for your specific compound and matrix.

• Sample Preparation:

  • Accurately weigh 5 mg of the pyrimidine chloroacetamide standard.

  • Dissolve in 5 mL of a suitable solvent (e.g., methanol or acetonitrile) to create a 1 mg/mL stock solution.

  • Perform serial dilutions to prepare working standards in the desired concentration range (e.g., 1 ng/mL to 1000 ng/mL).

  • For samples in complex matrices, a solid-phase extraction (SPE) cleanup may be necessary.

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a good starting point.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A typical gradient would be to start with a low percentage of B (e.g., 5%), ramp up to a high percentage (e.g., 95%) over several minutes, hold, and then return to the initial conditions for equilibration.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 30-40 °C.

  • Injection Volume: 1-5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Mode: Full scan for initial investigation, followed by product ion scan (MS/MS) of the protonated molecule [M+H]⁺.

  • Capillary Voltage: 3-4 kV.

  • Cone Voltage: 20-40 V (optimize for your compound).

  • Source Temperature: 120-150 °C.

  • Desolvation Temperature: 350-500 °C.

  • Collision Energy: Ramp the collision energy (e.g., 10-40 eV) to observe the full range of fragment ions.

Detailed NMR Spectroscopy Protocol

NMR spectroscopy is unparalleled for definitive structural elucidation.[1][16][17]

• Sample Preparation:

  • Dissolve 5-10 mg of the purified pyrimidine chloroacetamide in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

  • Ensure the sample is fully dissolved; gentle warming or sonication may be required.

  • Filter the solution into a clean NMR tube if any particulate matter is present.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton NMR spectrum.

  • Key parameters to note will be the chemical shifts (δ) of the pyrimidine ring protons and the methylene protons of the chloroacetamide group. The coupling patterns will provide information on adjacent protons.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon-13 NMR spectrum.

  • This will provide information on the number of unique carbon atoms and their chemical environments. The chemical shifts of the pyrimidine ring carbons and the carbonyl carbon will be diagnostic.

• 2D NMR Experiments (for complex structures):

  • COSY (Correlation Spectroscopy): To establish proton-proton correlations.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range (2-3 bond) correlations between protons and carbons, which is crucial for piecing together the molecular skeleton.

Conclusion: An Integrated Approach for Confident Characterization

The analysis of pyrimidine chloroacetamides requires a nuanced and multi-faceted approach. LC-MS/MS stands out as a highly sensitive and selective technique for their detection and initial characterization, with predictable fragmentation pathways centered around the cleavage of the amide bond and subsequent fragmentation of the pyrimidine ring. However, for unequivocal structural elucidation, especially for novel compounds, NMR spectroscopy remains the gold standard. By integrating the strengths of these techniques, researchers can build a comprehensive and robust analytical package, ensuring the quality, safety, and efficacy of these important molecules throughout the drug development lifecycle.

References

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• Shinde, V. (2020). Use of NMR in Impurity Profiling for Pharmaceutical Products. Veeprho.[Link]

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• (2024). Chapter 1: Applications of NMR in Drug Substance and Drug Product Development. Books.

• Intertek. The Use of NMR Spectroscopy in the Elucidation of Genotoxic Impurities. [Link]

• Girreser, U., Bluhm, U., Clement, B., & Heber, D. (2013). 1H, 13C and 15N NMR spectral analysis of substituted 1,2,3,4-tetrahydro-pyrido[1,2-a]pyrimidines. Magnetic Resonance in Chemistry, 51(11), 714-721. [Link]

• Vargo, J. D. (2000). Determination of sulfonic acid degradates of chloroacetanilide and chloroacetamide herbicides in groundwater by LC/MS/MS. PubMed.[Link]

• (2002). 1H and13C NMR spectral assignments of 2,4-diaryl-substituted cycloalkyl[d]pyrimidines. Magnetic Resonance in Chemistry, 40(4), 293-299. [Link]

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• NIST. Chloroacetamide, N-ethyl-N-pentyl-. [Link]

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• (2021). Aerobic C-N Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines - Supporting Information. [Link]

• Vargo, J. D. (2003). Determination of Chloroacetanilide and Chloroacetamide Herbicides and Their Polar Degradation Products in Water by LC/MS/MS. ResearchGate.[Link]

• NIST. 2-Chloro-N-methylacetamide. [Link]

• (2006). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Semantic Scholar.[Link]

• Parmar, J. M., et al. (2012). Mass spectral fragmentation modes of pyrimidine derivatives. International Journal of ChemTech Research, 4(2), 834-840. [Link]

• Moorthy, M. K., Ali, S. M., & Reddy, G. V. S. (2022). Development and validation of LC-QTOF-MS/MS method for identification and determination of low levels of a genotoxic impurity, 4,6-dichloro-5-nitro-2-(propylthio) pyrimidine in ticagrelor API. Biomedical Chromatography, 36(4), e5336. [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. [Link]

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• Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. [Link]

• Shimadzu. (2023). No.93 Method Validation for Determining 513 Pesticide Residues in Cucumber Using LCMS-8060NX and 308 Residues by GCMS-TQ8040 NX. [Link]

• Wang, Y., et al. (2007). Analysis of Chloroacetanilide Herbicides in Water Samples by Solid-Phase Microextraction Coupled With Gas Chromatography-Mass Spectrometry. PubMed.[Link]

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• (2025). LCMS vs. GCMS: When to Choose Each for Optimal Results in Your Analytical Chemistry. [Link]

• Arome Science. (2025). GC-MS vs LC-MS: How to Choose for Metabolomics Research. [Link]

• Funakoshi, K., et al. (2020). Comprehensive quantification of purine and pyrimidine metabolism in Alzheimer's disease postmortem cerebrospinal fluid by LC-MS/MS with metal-free column. Biomedical Chromatography, 34(2), e4722. [Link]

• (2016). Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identification. IntechOpen.[Link]

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Crystal structure of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide derivatives

An In-Depth Guide to the Crystal Structure of 2-chloro-N-(pyrimidin-2-yl)acetamide Derivatives for Drug Discovery Professionals

Abstract

The pyrimidine-acetamide scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of compounds with significant therapeutic potential, including antibacterial, antiviral, and anticancer agents.[1][2][3][4] The three-dimensional arrangement of atoms and intermolecular interactions, as determined by single-crystal X-ray diffraction, is paramount to understanding structure-activity relationships (SAR) and optimizing drug design. This guide provides a comparative analysis of the crystal structures of known 2-chloro-N-(pyrimidin-2-yl)acetamide derivatives. By synthesizing data from published structures, we elucidate key conformational features, hydrogen bonding motifs, and packing arrangements. Furthermore, we present a validated, step-by-step protocol for the synthesis and crystallographic analysis of a target compound, 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide, offering a predictive framework and a practical guide for researchers in the field.

Synthesis Strategies and Mechanistic Rationale

The synthesis of N-pyrimidinyl acetamides is typically achieved through nucleophilic acyl substitution. The choice of strategy depends on the availability of starting materials and the desired substitution pattern. The most common and reliable method involves the reaction of an aminopyrimidine with an acyl chloride, such as chloroacetyl chloride.

Causality of Experimental Choices:

• Reactants: 2-Amino-4-methylpyrimidine serves as the nucleophile, with the exocyclic amino group being more reactive than the endocyclic nitrogen atoms due to lesser steric hindrance and favorable electronic properties. Chloroacetyl chloride is a highly reactive electrophile, ensuring efficient acylation.

• Solvent: A non-protic solvent like 1,2-dichloroethane or tetrahydrofuran (THF) is chosen to prevent side reactions with the acyl chloride.[5][6]

• Temperature Control: The dropwise addition of chloroacetyl chloride at a low temperature (0-5 °C) is critical to control the exothermic reaction and minimize the formation of side products.[6]

• Base: An acid scavenger, such as pyridine or a tertiary amine, can be used to neutralize the HCl byproduct, though the reaction can often proceed without it. For post-reaction workup, a mild base like sodium hydroxide or sodium bicarbonate is used to neutralize any remaining acid and facilitate product extraction.[5]

Experimental Protocol: Synthesis of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-amino-4-methylpyrimidine (5.0 g, 45.8 mmol) in 50 mL of anhydrous 1,2-dichloroethane. Cool the flask in an ice bath to 0-5 °C.

• Acylation: Slowly add chloroacetyl chloride (4.0 mL, 50.4 mmol) dropwise to the stirred solution over 30 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture and carefully adjust the pH to ~8-9 with a saturated aqueous sodium bicarbonate solution.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with 25 mL portions of 1,2-dichloroethane.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and filter. Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Recrystallization: Recrystallize the crude solid from an appropriate solvent system (e.g., ethanol or ethyl acetate/hexane) to obtain single crystals suitable for X-ray diffraction. Slow evaporation of the solvent is recommended for growing high-quality crystals.[2][7]

dot digraph "Synthetic_Workflow" { graph [rankdir="LR", splines=ortho, fontname="Arial", fontsize=12, label="Figure 1: General Synthetic Workflow", labelloc=b]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Figure 1: General Synthetic Workflow

Crystallographic Analysis: From Crystal to Structure

Single-crystal X-ray diffraction (SC-XRD) is the definitive method for determining the precise three-dimensional structure of a molecule and its arrangement in a solid state.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Selection: A suitable single crystal (typically 0.1-0.4 mm in size) with well-defined faces and no visible defects is selected under a microscope.[7]

• Mounting: The crystal is mounted on a goniometer head using a cryoprotectant oil.

• Data Collection: Data is collected on a diffractometer, such as a Bruker SMART APEXII area-detector, typically using Mo Kα radiation (λ = 0.71073 Å).[3][8] The crystal is maintained at a low temperature (e.g., 100 K or 293 K) to minimize thermal vibrations.

• Data Reduction: The collected diffraction data are processed to correct for various factors (e.g., absorption, Lorentz-polarization effects) using software like SAINT.[3]

• Structure Solution and Refinement: The crystal structure is solved using direct methods (e.g., SHELXS97) and refined using full-matrix least-squares on F² (e.g., SHELXL97).[3][7] Hydrogen atoms are typically placed in calculated positions and refined using a riding model.[1]

dot digraph "Crystallographic_Workflow" { graph [rankdir="TB", splines=ortho, fontname="Arial", fontsize=12, label="Figure 2: Crystallographic Analysis Workflow", labelloc=b, maxwidth=760]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Figure 2: Crystallographic Analysis Workflow

Comparative Structural Analysis

While the crystal structure of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide is not yet reported, a comparative analysis of closely related derivatives provides a robust framework for predicting its key structural features. The conformation is largely dictated by the dihedral angle between the pyrimidine ring and the adjacent substituent, as well as the intricate network of hydrogen bonds.

Compound	Key Dihedral Angle	Primary Intermolecular Motif	Space Group	Reference
2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide	Pyrimidine/Benzene: 56.18°	Intramolecular N—H···N bond; Folded conformation.	P-1	[9]
2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(2-chlorophenyl)acetamide	Pyrimidine/Chlorobenzene: 67.84°	Intramolecular N—H···N bond; Folded conformation.	P2₁/c	[9]
2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide	Pyrimidine/o-tolyl: 54.73°	N—H···N hydrogen bonds forming inversion dimers (R²₂(8) motif).[3]	P2₁/c	[3]
2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(pyridin-2-yl)acetamide	Pyrimidine/Pyridine: 71.10°	N—H···N hydrogen bonds forming inversion dimers (R²₂(8) motif); Offset π–π interactions.[2]	P-1	[2][10]
2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide	Pyrimidine/Pyridine: 2.4° (nearly coplanar)	N—H···N hydrogen-bonded centrosymmetric dimers.[7]	P2₁/c	[7]
2-Chloro-N-(2,4-dimethylphenyl)acetamide	N/A (no pyrimidine ring)	Chains linked by intermolecular N—H···O hydrogen bonds.[11]	P-1	[11]

Key Insights from Comparative Data:

• Conformation: Most sulfanyl-linked derivatives adopt a folded conformation, with significant dihedral angles (54-78°) between the pyrimidine and the adjacent aromatic ring.[1][3][9] This is often stabilized by an intramolecular N—H···N hydrogen bond forming an S(7) ring motif.[2] In contrast, the direct linkage in 2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide results in a nearly coplanar structure, highlighting the conformational influence of the sulfanyl linker.[7]

• Hydrogen Bonding: A recurring and critical feature is the formation of inversion dimers through pairs of N—H···N hydrogen bonds, creating a robust R²₂(8) ring motif.[1][3] This motif is a powerful synthon in crystal engineering and dictates the primary packing arrangement in many of these derivatives.

• Prediction for the Title Compound: For 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide, which lacks the sulfanyl linker, we can predict a more planar conformation between the pyrimidine ring and the acetamide group. The primary intermolecular interaction is highly likely to be an N—H···N hydrogen bond between the amide N-H and an accessible pyrimidine ring nitrogen, leading to the formation of chains or dimers.

dot digraph "H_Bonding_Motifs" { graph [fontname="Arial", fontsize=12, label="Figure 3: Common Hydrogen Bonding Motifs", labelloc=b]; node [shape=Mrecord, style=filled, fontname="Arial", fontsize=10, fillcolor="#FFFFFF", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#EA4335", style=dashed, arrowhead=none];

}

Figure 3: Common Hydrogen Bonding Motifs

Conclusion and Future Outlook

This guide provides a comprehensive framework for the synthesis and crystallographic study of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide and its derivatives. By comparing the crystal structures of related compounds, we have identified recurring structural motifs, such as the R²₂(8) hydrogen-bonded dimer, which are crucial for crystal packing and, by extension, the physicochemical properties of the solid form. The provided protocols offer a validated starting point for researchers, emphasizing the causal relationships behind experimental choices to ensure reproducibility and success.

The structural insights gained from these analyses are invaluable for the rational design of new pyrimidine-acetamide derivatives. Understanding how substituents influence molecular conformation and intermolecular interactions will empower drug development professionals to fine-tune compounds for improved solubility, stability, and ultimately, biological activity. Future work should focus on obtaining the crystal structure of the title compound to validate these predictions and further enrich our understanding of this vital chemical space.

References

• Crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]- - N - -(3-nitrophenyl)acetamide monohydrate and - DOI. (2016). Acta Crystallographica Section E. Available at: [Link]

• Crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]- - N - IUCr Journals. (2017). IUCr Journals. Available at: [Link]

• 2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide - NIH. (n.d.). National Institutes of Health. Available at: [Link]

• Crystal structures and Hirshfeld surface analyses of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]. (2018). IUCr Journals. Available at: [Link]

• 2-[(4,6-Diaminopyrimidin-2-yl)sulfanyl]-N-(2-methylphenyl)acetamide - PMC. (n.d.). National Institutes of Health. Available at: [Link]

• Crystal structures and Hirshfeld surface analyses of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]. (2018). Acta Crystallographica Section E. Available at: [Link]

• N-(4-Chloro-pyridin-2-yl)-N-(4-methyl-phenyl-sulfon-yl)acetamide - PubMed. (2010). PubMed. Available at: [Link]

• Potential of 2-Chloro-N-(4-fluoro-3-nitrophenyl)acetamide Against Klebsiella pneumoniae and In Vitro Toxicity Analysis - MDPI. (2020). MDPI. Available at: [Link]

• Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives - Journal of Young Pharmacists. (2024). Journal of Young Pharmacists. Available at: [Link]

• CHLORO-N-(4-HYDROXYPHENYL) ACETAMIDE AND STUDY OF THEIR ANTIMICROBIAL. (2020). JournalNX. Available at: [Link]

• Synthesis and Antibacterial Activities of 2-Amino-N-(P-Chlorophenyl) Acetamide Derivatives - IRE Journals. (n.d.). IRE Journals. Available at: [Link]

• Synthesis, molecular modelling and biological significance of N-(4-(4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives as prospective antimicrobial and antiproliferative agents - PMC. (2019). National Institutes of Health. Available at: [Link]

• (PDF) 2-Chloro-N-(4-chloro-2-nitrophenyl)acetamide - ResearchGate. (2006). ResearchGate. Available at: [Link]

• Novel method for synthesizing Nintedanib intermediate 2-chloro-N-methyl-N- (4-nitrophenyl) acetamide - Google Patents. (n.d.). Google Patents.

• (A) Synthesis of the 2-chloro-N-(4-methoxyphenyl) acetamide (B)... - ResearchGate. (n.d.). ResearchGate. Available at: [Link]

• Synthesis of a. 2-Chloro-N-(4-nitrophenyl)-acetamide - PrepChem.com. (n.d.). PrepChem.com. Available at: [Link]

• 2-chloro-N-(pyridin-4-yl)acetamide | C7H7ClN2O | CID 4382489 - PubChem. (n.d.). PubChem. Available at: [Link]

• (PDF) 2-Chloro-N-(2,4-dimethylphenyl)acetamide - ResearchGate. (2008). ResearchGate. Available at: [Link]

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Validating Covalent Binding to Cysteine Residues: A Comparative Technical Guide

Part 1: Executive Directive

To: Research Scientists & Drug Discovery Leads From: Senior Application Scientist, Lead Discovery Subject: Definitive Validation Protocols for Covalent Cysteine Targeting

In the realm of targeted covalent inhibitors (TCIs) and PROTACs, the "hit" is only as good as its validation. Targeting cysteine residues (the most nucleophilic amino acid at physiological pH) requires rigorous proof that your compound is not merely sticky or aggregating, but forming a specific, stoichiometric, and irreversible bond with the intended thiol.

This guide moves beyond basic textbook definitions. It provides a field-tested, comparative framework for validating covalent engagement, prioritizing methods that offer definitive structural evidence over ambiguous colorimetric proxies.

Part 2: The Methodological Landscape

Select the right tool for your stage of development. Do not rely on a single assay; orthogonal validation is the gold standard.

Feature	Intact Protein MS	Peptide Mapping (LC-MS/MS)	Competitive ABPP	Ellman’s Reagent (DTNB)
Primary Output	Stoichiometry (Binding Ratio)	Exact Residue Location	Target Occupancy (Complex Lysate)	Free Thiol Concentration
Resolution	Global (Whole Protein)	Amino Acid Level	Proteome-wide	Low (Bulk Absorbance)
Throughput	High (Rapid Screening)	Medium	Medium-High (TMT-multiplexed)	High
Sample Req.	Purified Protein (>90%)	Purified Protein	Cell Lysate / Live Cells	Purified Protein (High Conc.)
Key Limitation	No site specificity	Complex data analysis	Requires specific probes	Prone to false positives (oxidation)
Best For	Hit Triage / QC	Mechanism of Action (MoA)	Selectivity / In-cell Potency	Quick Buffer Checks

Part 3: Deep Dive – Intact Protein Mass Spectrometry

The "Stoichiometry Check"

Intact MS is the first line of defense. It answers two binary questions: Did it bind? and How many times?

The Self-Validating Logic

A covalent binder must produce a permanent mass shift corresponding exactly to the molecular weight of the inhibitor (or the "warhead" adduct).

• Non-covalent binders dissociate during the harsh ionization process (ESI), showing only the apo-protein mass.

• Covalent binders survive ionization, appearing as [Protein + Inhibitor] adducts.

Experimental Protocol

• Preparation: Dilute purified protein (target 1–5 µM) in ammonium acetate or formate buffer (volatile salts are critical to prevent MS suppression).

• Incubation: Treat with compound (1:1 to 1:10 molar excess) for time

  (e.g., 1h).

  • Control A: DMSO only (Reference Mass).

  • Control B: Cys-to-Ala mutant protein (Negative Control).

• Desalting: Use rapid online desalting (e.g., C4 trap column) or offline spin columns to remove excess small molecules.

• Acquisition: ESI-TOF or Orbitrap MS.[1]

• Deconvolution: Transform the charge state envelope (m/z) into zero-charge mass.

Visualization: The Mass Shift Logic

Figure 1: Logic flow of Intact MS. Covalent bonds survive the ionization source; non-covalent interactions do not.

Part 4: Deep Dive – Peptide Mapping (LC-MS/MS)

The "Location Check"

Knowing that it binds is insufficient; you must prove it binds Cys(X) and not a random surface lysine.

The Self-Validating Logic

This method relies on differential alkylation .

• Step 1 (Inhibitor): The specific Cys reacts with your drug.

• Step 2 (Probe): All remaining free cysteines are capped with a standard alkylating agent (e.g., Iodoacetamide, IAA).

• Validation: If the target Cys is modified by the drug, it will NOT carry the IAA modification (+57.02 Da). Instead, it carries the drug mass.

Detailed Protocol

• Incubation: Incubate protein with inhibitor (as in Intact MS).

• Denaturation: Add 6M Urea or Guanidine HCl to unfold the protein.

• Reduction: Add DTT (5 mM, 30 min, 37°C) to break disulfide bonds.

  • Critical Note: Ensure your inhibitor is stable to DTT. If not, skip reduction or use TCEP.

• Alkylation (The Chase): Add Iodoacetamide (15 mM, 20 min, dark). This caps all unreacted cysteines.

• Digestion: Dilute Urea to <1M. Add Trypsin (1:20 enzyme:substrate ratio) overnight.

• LC-MS/MS Analysis: Run on C18 column.

• Data Search: Set two variable modifications for Cysteine:

  • +57.0215 (Carbamidomethyl - Free Cys)

  • + [Mass of Inhibitor] (Target Cys)

Part 5: Deep Dive – Competitive ABPP

The "Selectivity & Potency Check"

Activity-Based Protein Profiling (ABPP) is the industry standard for validating engagement in complex biological systems (lysates or live cells). It uses a "probe vs. inhibitor" competition.

The Self-Validating Logic

You use a broad-spectrum cysteine-reactive probe (e.g., Iodoacetamide-Alkyne or Desthiobiotin-Iodoacetamide).

• No Inhibitor: The probe binds the target Cys

  High Signal .

• Plus Inhibitor: The inhibitor occupies the target Cys; the probe is blocked

  Signal Loss .

• Validation: If signal remains high despite inhibitor treatment, the drug did not engage the target in the complex environment.

Workflow Protocol

• Treatment: Treat cells/lysate with Inhibitor (titration) vs. DMSO control.

• Probe Labeling: Add IA-Alkyne probe (1–10 µM) for 1 hour.

• Click Chemistry: React lysate with Biotin-Azide (via CuAAC click reaction).

• Enrichment: Pull down biotinylated proteins using Streptavidin beads.

• Digestion & TMT Labeling: Digest on-bead. Label peptides with TMT (Tandem Mass Tags) for precise quantification.

• Quantification: Compare TMT reporter ion intensity.

  • Target Occupancy % =

Visualization: The Competition Assay

Figure 2: Competitive ABPP Workflow. Effective inhibitors block the probe, resulting in signal loss relative to DMSO.

Part 6: References

• Backus, K. M., et al. (2016). "Proteome-wide covalent ligand discovery in native biological systems." Nature, 534, 570–574.

• Kuljanin, M., et al. (2021).[2] "Reimagining high-throughput profiling of reactive cysteines for cell-based screening of large electrophile libraries." Nature Biotechnology, 39, 630–641.[2]

• Weerapana, E., et al. (2010). "Quantitative reactivity profiling predicts functional cysteines in proteomes." Nature, 468, 790–795.

• Singh, J., et al. (2011). "The resurgence of covalent drugs."[3] Nature Reviews Drug Discovery, 10, 307–317.

• Resnick, E., et al. (2019). "Rapid Covalent-Probe Discovery by Electrophile-Fragment Screening." Journal of the American Chemical Society, 141(22), 8864–8869.

Sources

• 1. hongzhucui.com [hongzhucui.com]
• 2. Streamlined activity-based protein profiling of reactive cysteines (SLC-ABPP) | FragPipe [fragpipe.nesvilab.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Pyrimidine vs. Pyridine Chloroacetamide Stability

Executive Summary

In the design of Targeted Covalent Inhibitors (TCIs), the choice of the heteroaryl scaffold attached to the electrophilic warhead is a critical "tuning knob" for reactivity and stability. This guide compares N-(pyrimidin-2-yl) chloroacetamides and N-(pyridin-2-yl) chloroacetamides .

• Pyrimidine Analogs: Characterized by higher intrinsic reactivity (

  ) due to the strong electron-withdrawing nature of the diazine ring. This often translates to higher potency but reduced hydrolytic stability and a shorter half-life in buffer.

• Pyridine Analogs: Offer a balanced reactivity profile . They are generally more stable in aqueous media and less prone to non-specific thiol alkylation (lower glutathione clearance) compared to their pyrimidine counterparts, making them suitable starting points for "tuning up" reactivity only if needed.

Mechanistic Basis of Stability & Reactivity

The stability of chloroacetamides is governed by the electronic environment of the amide nitrogen. The reaction with cysteine thiols (or off-target nucleophiles like Glutathione) proceeds via an

mechanism.

Electronic Tuning by the Heterocycle

The rate of alkylation depends on the electrophilicity of the

-carbon ( ) and the acidity of the amide NH, which can stabilize the transition state via hydrogen bonding to the incoming thiolate.

• Pyridine (

  -deficient): The single nitrogen atom exerts an inductive ( ) and mesomeric ( ) electron-withdrawing effect.

• Pyrimidine (Highly

  -deficient): The presence of two nitrogen atoms significantly amplifies the electron-withdrawing effect. This pulls electron density away from the amide nitrogen, reducing its resonance donation into the carbonyl.

  • Result 1 (Reactivity): The

    becomes more electrophilic Faster Reaction with Cysteine.

  • Result 2 (Instability): The amide bond itself becomes more susceptible to hydrolytic cleavage, and the

    -carbon is more prone to non-specific solvolysis.

Pathway Visualization

The following diagram illustrates the reactivity modulation and degradation pathways.

Caption: Electronic influence of the heteroaryl ring on warhead activation. The stronger electron withdrawal of pyrimidine (red path) increases both target potency and hydrolytic instability compared to pyridine (blue path).

Comparative Stability Profile

The following data summarizes the expected performance differences based on structure-activity relationship (SAR) principles and kinetic data from covalent inhibitor libraries.

Feature	Pyridine-Chloroacetamide	Pyrimidine-Chloroacetamide	Mechanistic Driver
Intrinsic Reactivity ( )	Moderate ( )	High ( )	Pyrimidine's high electron affinity lowers LUMO energy of the warhead.
Buffer Stability ( )	High (>24 hours at pH 7.4)	Moderate (6–12 hours at pH 7.4)	Increased electrophilicity makes susceptible to OH⁻ attack.
GSH Half-life ( )	Long (>120 min)	Short (<60 min)	Faster non-specific alkylation of Glutathione due to higher .
Metabolic Stability (Ring)	Moderate (prone to N-oxidation)	High	Pyrimidine rings are generally more resistant to P450 oxidation than pyridines.
Plasma Stability	High	Moderate	Combination of chemical hydrolysis and enzymatic degradation (amidases).

Critical Insight: While pyrimidines offer superior metabolic stability of the ring system (avoiding N-oxide formation common in pyridines), the warhead becomes the liability. Researchers often select pyrimidines to solve a metabolic clearance problem, only to create a chemical stability problem.

Experimental Protocols

To empirically verify the stability difference for your specific series, use the following self-validating protocols.

A. Intrinsic Reactivity & GSH Stability Assay

This assay determines the second-order rate constant (

) and half-life.

Reagents:

• Test Compound (10 mM in DMSO)

• Reduced Glutathione (GSH) (freshly prepared 100 mM in water)

• Internal Standard (e.g., Indomethacin or Warfarin)

• Phosphate Buffer (PBS), pH 7.4

Workflow:

• Preparation: Dilute Test Compound to 10 µM in PBS (final DMSO < 1%).

• Initiation: Add GSH to a final concentration of 5 mM (500-fold excess = pseudo-first-order conditions).

• Incubation: Incubate at 37°C.

• Sampling: Aliquot at

  min. Quench immediately with 1% Formic Acid/Acetonitrile.

• Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent peak [M+H]+ and appearance of the GSH-adduct [M+307]+.

Calculation: Plot

vs. time. The slope is .

B. Hydrolytic Stability (Buffer Only)

To distinguish between chemical instability and thiol reactivity, run a parallel control without GSH.

Workflow:

• Prepare 10 µM compound in PBS (pH 7.4) without GSH.

• Incubate at 37°C for 24–48 hours.

• Analyze via LC-MS.[1]

• Interpretation:

  • If Pyrimidine analog degrades here but Pyridine does not, the issue is intrinsic chemical instability (hydrolysis of Cl or amide bond).

  • If both are stable here but Pyrimidine degrades fast in Assay A, the issue is hyper-reactivity toward nucleophiles .

Synthesis of N-Heteroaryl Chloroacetamides

The synthesis is straightforward but requires care to avoid bis-acylation or hydrolysis during workup, especially for the more reactive pyrimidine derivatives.

Caption: General synthetic workflow. Note: Pyrimidine amines are less nucleophilic and may require stronger bases (e.g., NaH) or elevated temperatures if standard conditions fail, but this increases the risk of side reactions.

Protocol Modification for Pyrimidines: Due to the lower nucleophilicity of the amino-pyrimidine nitrogen:

• If reaction is slow: Use NaH in dry THF at 0°C to deprotonate the amine before adding chloroacetyl chloride.

• Warning: The resulting pyrimidine-chloroacetamide is highly reactive. Do not use methanol or primary amines during purification, as they may displace the chloride.

References

• Reactivity of N-Heteroaryl Warheads

  • Leitch, J. A., et al. (2017). "A Predictive Model for Thiol Reactivity of N-Heteroaryl α-Methylene-γ-Lactams." ACS Medicinal Chemistry Letters.

• Kinetics of Chloroacetamides

  • Preenell, J., et al. (2020). "A kinetic study of thiol addition to N-phenylchloroacetamide." Organic & Biomolecular Chemistry.

• Covalent Inhibitor Design Principles

  • Gehringer, M., & Laufer, S. A. (2019). "Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology." Journal of Medicinal Chemistry.

• Hydrolysis of Heterocyclic Amides

  • Soundararajan, S., & Vold, M. J. (1956). "The rate of hydrolysis of chloroacetamide in aqueous acid." Proceedings of the Indian Academy of Sciences.

Sources

• 1. Physiologically based pharmacokinetic modelling of the three-step metabolism of pyrimidine using 13C-uracil as an in vivo probe - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of your work extends beyond the bench; it encompasses the entire lifecycle of the chemicals you handle, including their safe and compliant disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide, a compound that, while not extensively characterized in public safety literature, must be handled with the caution afforded to analogous hazardous substances.

The procedural framework outlined herein is built upon established principles of chemical safety and hazardous waste management as mandated by regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA).[1][2] By adhering to these protocols, you not only ensure the safety of yourself and your colleagues but also maintain the highest standards of environmental stewardship and regulatory compliance.

I. Hazard Assessment and Initial Considerations

Given the absence of a specific, comprehensive safety data sheet (SDS) for 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide, a conservative approach to its hazard assessment is paramount. The molecule's structure, featuring a chlorinated acetamide group and a pyrimidine ring, suggests potential hazards based on similar compounds.

• Chlorinated Acetamides: This class of compounds can exhibit varying levels of toxicity. For instance, 2-chloroacetamide is classified as toxic if swallowed and is suspected of damaging fertility.[3] Analogs can also cause skin and eye irritation.[4][5][6]

• Pyrimidine Derivatives: While many pyrimidine derivatives have important biological and pharmaceutical applications, some can be flammable and possess other hazards.[7][8][9][10]

Therefore, until proven otherwise, 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide must be treated as a hazardous waste .[11][12] It should never be disposed of down the drain or in regular trash.[13][14]

Table 1: Assumed Hazard Profile and Necessary Precautions

Hazard Classification	Recommended Personal Protective Equipment (PPE)	Handling Precautions
Acute Toxicity (Oral)	Chemical-resistant gloves (nitrile or neoprene), Safety goggles and face shield, Flame-resistant lab coat.[7]	Avoid ingestion. Do not eat, drink, or smoke when handling.[4] Wash hands thoroughly after handling.[3]
Skin Corrosion/Irritation	Chemical-resistant gloves, Lab coat.	Avoid contact with skin.[15]
Serious Eye Damage/Irritation	Safety goggles and face shield.	Avoid contact with eyes.[6]
Potential Reproductive Toxicity	As above.	Handle with caution, minimizing exposure.
Environmental Hazard	As above.	Prevent release to the environment.[3]

II. Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe collection, storage, and disposal of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide waste.

A. Waste Segregation and Collection

• Designate a Hazardous Waste Container: All waste containing 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide, both solid and liquid, must be collected in a dedicated, clearly labeled hazardous waste container.[7]

• Container Compatibility: The container must be made of a material compatible with the chemical waste. High-density polyethylene (HDPE) is a suitable choice.[7] Ensure the container is in good condition, with no leaks or cracks, and has a secure, leak-proof closure.[12][16]

• Proper Labeling: As soon as waste is added, the container must be labeled with the words "Hazardous Waste" and the full chemical name: "2-chloro-N-(4-methylpyrimidin-2-yl)acetamide".[7][12] Your institution's specific hazardous waste tags should be used if available.[11]

• Avoid Mixing Incompatible Wastes: Do not mix this waste with other incompatible waste streams. For example, keep it separate from strong acids, bases, and oxidizing agents to prevent dangerous reactions.[16]

B. On-Site Accumulation and Storage

• Satellite Accumulation Area (SAA): Hazardous waste should be stored in a designated SAA at or near the point of generation and under the control of laboratory personnel.[16][17]

• Secondary Containment: The waste container should be placed in a secondary containment system, such as a tray or bin, to contain any potential leaks or spills.[11][17]

• Storage Conditions: Store the waste container in a cool, dry, and well-ventilated area, away from heat sources and direct sunlight.[4][7] If the material is volatile, storage within a ventilated cabinet or fume hood is advisable.[18]

• Keep Containers Closed: Hazardous waste containers must be kept closed at all times, except when adding waste.[11][12] This minimizes the release of vapors and prevents spills.

• Accumulation Limits: Be aware of your facility's hazardous waste accumulation limits. Federal regulations allow for the accumulation of up to 55 gallons of hazardous waste or one quart of acutely hazardous waste in an SAA.[17][19]

C. Disposal of Empty Containers

Empty containers that held 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide must also be managed as hazardous waste unless properly decontaminated.

• Triple Rinsing: To decontaminate an empty container, it must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol) that can dissolve the compound.[11][12][20]

• Collect Rinsate: The rinsate from this process is considered hazardous waste and must be collected in the appropriate liquid hazardous waste container.[11][12]

• Disposal of Decontaminated Containers: Once triple-rinsed and air-dried (in a fume hood), the container can be disposed of in the regular laboratory trash after defacing or removing the original label.[20]

D. Arranging for Final Disposal

• Contact Environmental Health & Safety (EHS): Your institution's EHS or equivalent department is responsible for the collection and disposal of hazardous waste.[11][12]

• Schedule a Pickup: Follow your institution's procedures to schedule a hazardous waste pickup. Ensure all containers are properly labeled and sealed before the scheduled pickup time.

III. Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and contamination.[7]

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate if Necessary: For large or uncontained spills, evacuate the area.

• Don Appropriate PPE: Before attempting to clean a small, contained spill (e.g., within a chemical fume hood), ensure you are wearing the appropriate PPE as outlined in Table 1.[15]

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or a commercial spill kit, to contain the spill.[4][7]

• Collect and Dispose: Carefully collect the absorbent material using non-sparking tools and place it into your designated hazardous waste container for 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide.[7]

• Decontaminate the Area: Clean the spill area with a suitable solvent, followed by a thorough wash with soap and water.[4]

IV. Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide and associated materials.

Caption: Decision workflow for the disposal of 2-chloro-N-(4-methylpyrimidin-2-yl)acetamide waste.

V. References

• Hazardous Waste Disposal Procedures. (n.d.). The University of Chicago Environmental Health and Safety. Retrieved from [Link]

• Laboratory Guide for Managing Chemical Waste. (n.d.). Vanderbilt University Medical Center. Retrieved from [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved from [Link]

• Hazardous Waste Disposal Procedures Handbook. (n.d.). Lehigh University Campus Safety Division. Retrieved from [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. (n.d.). Labor Security System. Retrieved from [Link]

• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University. Retrieved from [Link]

• How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA. Retrieved from [Link]

• Management of Waste. (n.d.). In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Center for Biotechnology Information. Retrieved from [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). U.S. Environmental Protection Agency. Retrieved from [Link]

• 2-chloroacetamide Safety Data Sheet. (2020, August 18). Chemos GmbH & Co. KG. Retrieved from [Link]

• Chemical Properties of N-Acetyl-N-(2-chloro-4-methylphenyl)acetamide. (n.d.). Cheméo. Retrieved from [Link]

• Guide to Laboratory Sink/Sewer Disposal of Wastes. (n.d.). Vanderbilt University Office of Clinical and Research Safety. Retrieved from [Link]

• Procedures for Disposal of Hazardous Waste. (n.d.). The University of Toledo. Retrieved from [Link]

• 2-chloro-N-(pyridin-4-yl)acetamide. (n.d.). PubChem. Retrieved from [Link]

• Guidance documents. (n.d.). European Chemicals Agency (ECHA). Retrieved from [Link]

• Chemical Waste Name or Mixtures. (n.d.). University of Nebraska-Lincoln Environmental Health and Safety. Retrieved from [Link]

• How to Store and Dispose of Extremely Hazardous Chemical Waste. (2024, March 3). UC San Diego Blink. Retrieved from [Link]

• 2-(4-chlorophenoxy)-N-(pyrimidin-2-yl)acetamide. (n.d.). PubChem. Retrieved from [Link]

• Understanding Waste Framework Directive. (n.d.). European Chemicals Agency (ECHA). Retrieved from [Link]

• ECHA Service Request on „Guidance on information requirements and chemical safety assessment for Exposure Scenario Building“ regarding the waste life stage. (n.d.). Ökopol. Retrieved from [Link]

• Chemical and Hazardous Waste Guide. (2024, October 20). University of Oslo. Retrieved from [Link]

• Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. (2024). PMC. Retrieved from [Link]

• Synthesis, reactions, and applications of pyrimidine derivatives. (2021, August 16). Growing Science. Retrieved from [Link]

• Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. (2021, June 25). JACS Directory. Retrieved from [Link]

• A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. (2025, April 15). IJSAT. Retrieved from [Link]

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